3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

• CAS: 1291487-16-5

Core Science & Biosynthesis

An In-depth Technical Guide: Unveiling the Electronic Landscape of Trifluoromethyl-Substituted Pyridines

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal, agrochemical, and materials science. Among fluorinated motifs, the trifluoromethyl (-CF3) group, when appended to a pyridine ring, imparts a profound and multifaceted transformation of the molecule's electronic properties. This guide provides a detailed examination of the electronic effects of trifluoromethyl substitution on the pyridine core. We will dissect the fundamental principles of inductive and resonance effects, quantify their impact on physicochemical properties such as pKa and reactivity, and provide field-proven insights into how these properties are leveraged in drug design and materials science. This document serves as a technical resource, bridging theoretical concepts with practical applications and robust experimental and computational validation methodologies.

The Unique Electronic Signature of the Trifluoromethyl Group

The trifluoromethyl group is a powerful modulator of molecular properties due to its distinct electronic characteristics.[1] Its influence stems from a combination of strong inductive effects and more subtle resonance contributions, which collectively render the pyridine ring significantly more electron-deficient.

The Dominant Inductive Effect (σ-effect)

The primary electronic influence of the -CF3 group is its potent electron-withdrawing inductive effect (-I). This effect arises from the high electronegativity of the three fluorine atoms, which polarize the C-F bonds, creating a strong dipole. This positive charge on the carbon atom is then relayed through the sigma bond framework to the attached pyridine ring. Consequently, there is a significant decrease in electron density at all positions of the ring, a critical factor influencing the molecule's reactivity and intermolecular interactions. The Hammett constant for the trifluoromethyl group is 0.54, indicating it is strongly electron-withdrawing.[2]

Caption: Inductive electron withdrawal by the -CF3 group.

Quantifying the Electronic Influence

The electronic impact of substituents is often quantified using Hammett parameters (σ) and by observing shifts in the acid dissociation constant (pKa).

Hammett Parameters: The Hammett equation provides a framework for understanding the influence of substituents on reaction rates and equilibria. The trifluoromethyl group possesses a large positive σ value, confirming its strong electron-withdrawing nature through both inductive and resonance effects.[2][3]

Substituent	σm	σp
-CF3	0.43	0.54
-NO2	0.71	0.78
-CN	0.56	0.66
-Cl	0.37	0.23
-CH3	-0.07	-0.17
-OCH3	0.12	-0.27
Data sourced from publicly available chemical data compilations.[3]

pKa Values: A direct and telling consequence of the -CF3 group's electron-withdrawing power is a significant decrease in the basicity of the pyridine nitrogen. The lone pair on the nitrogen is less available for protonation due to the inductive pull of the -CF3 group, resulting in a lower pKa value compared to unsubstituted pyridine. This modulation of basicity is a critical consideration in drug design, as it influences a molecule's ionization state at physiological pH, affecting solubility, membrane permeability, and receptor binding.

Compound	pKa
Pyridine	5.25
2-(Trifluoromethyl)pyridine	0.86
3-(Trifluoromethyl)pyridine	2.84
4-(Trifluoromethyl)pyridine	1.80
Note: pKa values can vary slightly depending on experimental conditions.

Impact on Chemical Reactivity and Physicochemical Properties

The altered electronic landscape of trifluoromethyl-substituted pyridines has profound implications for their chemical reactivity and key physicochemical properties relevant to drug development.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the trifluoromethyl-pyridine ring makes it highly susceptible to nucleophilic aromatic substitution (SNAr). This is a synthetically valuable feature, as it allows for the introduction of a wide range of functional groups. The -CF3 group activates the ring towards attack by nucleophiles, particularly at the ortho and para positions relative to the substituent and the ring nitrogen. This enhanced reactivity is exploited in the synthesis of many pharmaceutical and agrochemical compounds.[2][4]

Caption: Generalized SNAr mechanism on a trifluoromethyl-pyridine.

Lipophilicity and Metabolic Stability

In drug discovery, the ability of a molecule to partition between aqueous and lipid environments (lipophilicity, often measured as logP) is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile. The trifluoromethyl group significantly increases the lipophilicity of a molecule.[1][5][6] This enhanced lipophilicity can improve membrane permeability and, in some cases, lead to stronger binding with hydrophobic pockets of target proteins.

Furthermore, the C-F bond is exceptionally strong, making the -CF3 group highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[1][5][6][7] This increased metabolic stability often translates to a longer in vivo half-life for drug candidates.[1]

Compound	Calculated logP
Pyridine	0.65
2-(Trifluoromethyl)pyridine	1.62
3-(Trifluoromethyl)pyridine	1.62
4-(Trifluoromethyl)pyridine	1.62
Calculated logP values are estimates and can vary.

Spectroscopic and Computational Characterization

A combination of spectroscopic and computational techniques is essential for fully characterizing the electronic properties of trifluoromethyl-substituted pyridines.

19F NMR Spectroscopy

19F Nuclear Magnetic Resonance (NMR) spectroscopy is an invaluable tool for studying trifluoromethyl-containing compounds. The chemical shift of the 19F nucleus is highly sensitive to its local electronic environment.[8] Changes in the electron density of the pyridine ring, induced by other substituents or by protonation/deprotonation events, can be directly observed as shifts in the 19F NMR signal. This technique can be used to experimentally determine pKa values with high precision.[9]

Computational Chemistry

In silico methods, particularly Density Functional Theory (DFT), provide deep insights into the electronic structure of molecules.[10] DFT calculations can be used to:

• Visualize Molecular Electrostatic Potential (MEP) maps: These maps illustrate the electron-rich and electron-deficient regions of a molecule, providing a visual representation of the -CF3 group's inductive effect.

• Calculate Atomic Charges: Quantifying the partial charges on each atom reveals the extent of electron withdrawal from the pyridine ring.

• Determine HOMO-LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for predicting chemical reactivity and electronic properties relevant to materials science.

Caption: A typical DFT workflow for electronic property analysis.

Field-Proven Applications in Drug Discovery and Agrochemicals

The unique electronic properties of trifluoromethyl-pyridines have led to their incorporation into numerous successful commercial products.

Medicinal Chemistry: The trifluoromethyl-pyridine scaffold is present in a range of FDA-approved drugs.[11] Its ability to enhance metabolic stability, modulate pKa for optimal pharmacokinetics, and increase binding affinity through favorable interactions makes it a privileged structure in drug design.[5]

Agrochemicals: In the agrochemical industry, trifluoromethyl-pyridines are key components of many insecticides, herbicides, and fungicides.[2][6][12] The electronic effects of the -CF3 group are crucial for the biological activity of these compounds, often enhancing their potency and selectivity.[6][12] For example, the electron-deficient nature of the ring can be essential for interaction with the target enzyme or receptor in a pest species.[2]

Compound Class	Application	Role of Trifluoromethyl-Pyridine
Insecticides	Crop Protection	Enhances binding to insect nicotinic acetylcholine receptors.
Herbicides	Weed Control	Modulates electronic properties for selective enzyme inhibition.[2]
Fungicides	Fungal Disease Control	Increases metabolic stability and cellular uptake.
Pharmaceuticals	Various	Improves ADME properties, enhances target binding.[2][5]

Experimental Protocols

To ensure scientific integrity, the characterization of these compounds relies on robust and validated experimental protocols.

Protocol: pKa Determination by 19F NMR Titration

This protocol provides a self-validating system for the accurate determination of pKa values.

• Sample Preparation: Prepare a series of buffered aqueous solutions (e.g., phosphate, citrate, or borate buffers) spanning a pH range from approximately pKa - 2 to pKa + 2. A stock solution of the trifluoromethyl-pyridine compound in a suitable co-solvent (e.g., D2O or DMSO-d6) is prepared.

• NMR Sample Preparation: To each NMR tube containing a specific pH buffer, add a precise aliquot of the compound stock solution and a 19F NMR reference standard (e.g., trifluoroacetic acid).

• Data Acquisition: Acquire 19F NMR spectra for each sample at a constant temperature. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis: Determine the 19F chemical shift (δ) of the -CF3 group in each spectrum relative to the reference standard.

• pKa Calculation: Plot the observed chemical shift (δobs) against the pH of the buffer. Fit the data to the Henderson-Hasselbalch equation (or a suitable sigmoidal curve fit) to determine the inflection point, which corresponds to the pKa. The chemical shifts of the fully protonated (δH_A+) and deprotonated (δA) species are obtained from the plateaus of the titration curve.

  pH = pKa + log[(δobs - δH_A+)/(δA - δobs)]

Conclusion

The introduction of a trifluoromethyl group onto a pyridine ring is a powerful strategy for tuning electronic properties. The strong inductive electron withdrawal lowers the pKa, increases lipophilicity, enhances metabolic stability, and activates the ring for nucleophilic aromatic substitution. These predictable and quantifiable effects have made trifluoromethyl-pyridines indispensable building blocks in the design of modern pharmaceuticals and agrochemicals. A thorough understanding of these electronic principles, validated by robust spectroscopic and computational methods, is essential for any scientist working to harness the full potential of this important chemical motif.

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A Technical Guide to the Steric Hindrance Effects in 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine is a highly substituted pyridine derivative of increasing importance in medicinal and materials chemistry. Its unique molecular architecture, characterized by a dense arrangement of bulky and electronically demanding substituents, gives rise to significant steric hindrance. This guide provides an in-depth analysis of the steric landscape of this molecule, elucidating how the spatial crowding around its reactive centers—the endocyclic pyridine nitrogen and the exocyclic amino group—profoundly influences its chemical reactivity, basicity, and potential for intermolecular interactions. We will explore the causal relationships between its structure and reactivity, offering field-proven insights into overcoming synthetic challenges and harnessing its unique properties for advanced applications.

Introduction: The Crowded World of Substituted Pyridines

Substituted pyridines are cornerstone scaffolds in modern chemistry. The trifluoromethylpyridine (TFMP) moiety, in particular, is a privileged structure in agrochemicals and pharmaceuticals, valued for the unique physicochemical properties conferred by the trifluoromethyl group, such as increased metabolic stability and lipophilicity.[1][2] However, the introduction of multiple, bulky substituents onto the pyridine ring creates a sterically congested environment that can dramatically alter the molecule's behavior.

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine presents an extreme case of this congestion. The presence of a trifluoromethyl group ortho to both the pyridine nitrogen and the 2-amino group, coupled with two bromine atoms, creates a formidable steric shield. Understanding the consequences of this steric hindrance is paramount for any scientist seeking to utilize this building block effectively. This guide will dissect the origins of these steric effects and provide a predictive framework for its reactivity in key chemical transformations.

Molecular Architecture and the Steric Landscape

The pronounced steric effects of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine arise from the cumulative spatial demands of its substituents positioned in close proximity.

• The Trifluoromethyl (CF₃) Group: The CF₃ group is significantly larger than a hydrogen atom and is a potent electron-withdrawing group.[1] Its placement at the C6 position directly adjacent to the pyridine nitrogen (N1) and the amino group (C2) is the primary source of steric hindrance. This ortho-positioning physically obstructs the lone pair of electrons on the pyridine nitrogen and restricts the rotational freedom and accessibility of the amino group.

• The Bromine Atoms (Br): Located at the C3 and C5 positions, these large halogen atoms contribute to the overall electronic deactivation of the ring and add to the steric bulk, further confining the 2-amino group.

• The 2-Amino (NH₂) Group: This nucleophilic center is sterically encumbered by the flanking CF₃ group at C6.

This dense packing forces a near-planar geometry for the molecule, as observed in the crystal structure of the closely related analog, 3,5-Dibromo-6-methylpyridin-2-amine, which shows an r.m.s. deviation for non-hydrogen atoms of just 0.012 Å.[3] This rigidity exacerbates the steric clashes, as the substituents are locked into positions that maximize their interference.

Caption: Steric shielding in 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Manifestations of Steric Hindrance in Chemical Reactivity

The crowded molecular environment directly translates into diminished reactivity at the key functional groups. This is not merely a qualitative observation but a quantitative reality that dictates reaction conditions and outcomes.

Impact on the Pyridine Nitrogen: Basicity and Coordination

The lone pair of electrons on the pyridine nitrogen is sterically shielded by the bulky ortho-trifluoromethyl group. This has two major consequences:

• Reduced Basicity: The accessibility of the lone pair to protonation is severely restricted. In substituted anilines, a related phenomenon known as the "ortho effect" or "Steric Inhibition of Protonation (SIP)" leads to ortho-substituted anilines being weaker bases than their meta and para isomers.[4][5] When the nitrogen is protonated, its hybridization changes, leading to increased steric hindrance with the ortho substituent, which destabilizes the conjugate acid.[5] A similar principle applies here, making the pyridine nitrogen of the title compound a significantly weaker base than less hindered pyridines.

• Impaired Coordination to Metals: The steric hindrance lowers the formation constants of complexes with metal centers.[6] This can be a critical limitation in metal-catalyzed reactions where coordination to the pyridine nitrogen is a key step in the catalytic cycle. The decrease in formation constants for sterically-hindered complexes is often caused by a decrease in entropy due to the restricted rotation of the coordinating pyridine.[6]

Impact on the 2-Amino Group: A Challenged Nucleophile

The exocyclic amino group is the primary site for derivatization, but its reactivity is profoundly hampered by the flanking CF₃ and bromo substituents.

• N-Acylation and N-Alkylation: These fundamental transformations are often sluggish. Standard acylation conditions may fail or require forcing conditions (high temperatures, strong catalysts) which can lead to decomposition. The approach of an electrophile to the nitrogen atom is physically blocked. While methods for acylating sterically hindered amines exist, they often require specific activating agents.[7][8] Similarly, N-alkylation can be challenging, though some methods for N-monoalkylation of aminopyridines under mild conditions have been developed.[9]

• Palladium-Catalyzed Cross-Coupling: Reactions like Buchwald-Hartwig amination or Suzuki coupling, which are mainstays of modern synthesis, become exceptionally difficult. The steric bulk around the C-Br bonds and the amino group can prevent the effective formation of the necessary oxidative addition and reductive elimination complexes with the palladium catalyst. While Suzuki reactions on related bromo-aminopyridine systems have been reported, they often require specific catalysts and conditions, and the yields can be sensitive to the steric environment.[10]

Case Study: Protocol for a Sterically Hindered Reaction

Attempting a standard N-acylation on a sterically hindered substrate like 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine often results in low conversion. The following protocol illustrates an approach designed to overcome this steric barrier, based on principles for activating hindered amines.

Protocol: N-Acetylation using Acetic Anhydride with a Catalytic Activator

• Rationale: Direct reaction with acetic anhydride is slow. The use of a catalytic amount of a strong, non-nucleophilic base or an acylation catalyst like 4-(Dimethylamino)pyridine (DMAP) can generate a more reactive acylpyridinium intermediate.[11] However, due to the hindered nature of the substrate, elevated temperatures and prolonged reaction times are necessary to achieve reasonable conversion.

Step-by-Step Methodology:

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (N₂ or Ar), add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 eq).

• Solvent: Add anhydrous dichloromethane (DCM) or acetonitrile (MeCN) to dissolve the substrate (approx. 0.1 M concentration).

• Reagents: Add acetic anhydride (1.5 eq) to the solution, followed by a catalytic amount of DMAP (0.1 eq).

• Reaction: Heat the reaction mixture to reflux (40°C for DCM, 82°C for MeCN) and monitor the reaction progress by TLC or LC-MS. Self-Validation Note: Expect the reaction to be slow, potentially requiring 12-24 hours. The starting material spot should gradually be replaced by a new, less polar spot corresponding to the N-acetylated product.

• Workup: After cooling to room temperature, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Extract the aqueous layer three times with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the desired N-acetylated product.

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A Technical Guide to 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine: A Versatile Building Block for Modern Drug Discovery

Introduction: Unveiling a Key Scaffold in Medicinal Chemistry

In the landscape of modern pharmaceutical and agrochemical research, trifluoromethylated pyridines have emerged as a privileged structural motif.[1] The strategic incorporation of a trifluoromethyl (-CF3) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This guide focuses on a particularly valuable, yet underexplored, building block: 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine (CAS No. 1446182-32-6).

This molecule presents a unique trifecta of reactive sites: a nucleophilic amino group and two distinct electrophilic bromine atoms, all arranged around a pyridine core that is electronically influenced by the potent electron-withdrawing trifluoromethyl group. This substitution pattern makes it an exceptionally versatile intermediate for constructing complex molecular architectures, enabling rapid library synthesis and structure-activity relationship (SAR) studies. This guide, intended for researchers, chemists, and drug development professionals, will provide an in-depth analysis of its properties, a proposed synthetic pathway, its anticipated reactivity in key cross-coupling reactions, and its potential applications.

Physicochemical and Structural Characteristics

A thorough understanding of a compound's physical and chemical properties is foundational to its effective use in synthesis. The key characteristics of 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine are summarized below.

Property	Value	Source(s)
CAS Number	1446182-32-6	[2][3]
Molecular Formula	C₆H₃Br₂F₃N₂	[3][4]
Molecular Weight	319.91 g/mol	[4]
Appearance	Solid (Typical)
Storage Conditions	Keep in dark place, Inert atmosphere, Room temperature	[3]
SMILES	NC1=NC=C(Br)C(C(F)(F)F)=C1Br	[4]
InChI Key	ZPAXRYHDCQRTRY-UHFFFAOYSA-N	[4]

Note: Experimental data such as melting point, boiling point, and solubility are not widely published and should be determined empirically upon acquisition.

Proposed Synthesis Pathway: A Logic-Driven Approach

Figure 1: Proposed synthesis of 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine.

Rationale and Experimental Considerations

The synthesis of di-brominated aminopyridines is often achieved through the direct electrophilic bromination of the corresponding aminopyridine.[5] The amino group at the C2 position is a strong activating group, directing electrophiles to the ortho (C3) and para (C5) positions.

• Starting Material Selection : 2-Amino-4-(trifluoromethyl)pyridine is a logical and commercially available precursor. Its synthesis from halogenated pyridines and ammonia has been documented in patent literature, ensuring its accessibility.[6][7][8]

• Electrophilic Bromination : The electron-donating amino group strongly activates the pyridine ring towards electrophilic substitution. The C3 and C5 positions are electronically enriched and sterically accessible. Using a brominating agent such as elemental bromine (Br₂) in a solvent like acetic acid, or N-Bromosuccinimide (NBS), is a standard method for this transformation.[5] The strong activation by the amino group should readily facilitate di-bromination at both the C3 and C5 positions.

Detailed Experimental Protocol (Proposed)

Safety Precaution: This protocol is a proposed route and has not been validated. All chemical manipulations should be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Reaction Setup : To a solution of 2-Amino-4-(trifluoromethyl)pyridine (1.0 eq) in glacial acetic acid (10 vol), add the brominating agent (e.g., N-Bromosuccinimide, 2.2 eq) portion-wise at 0-5 °C with stirring.

• Reaction Execution : Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up : Upon completion, pour the reaction mixture into an ice-water slurry. Carefully neutralize the solution with a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extraction : Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x 20 vol). Combine the organic layers.

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine.

• Validation : The structure and purity of the final compound should be confirmed using standard analytical techniques (¹H NMR, ¹³C NMR, ¹⁹F NMR, LC-MS, and elemental analysis).

Chemical Reactivity: A Platform for Diversification

The true value of 3,5-Dibromo-4-(trifluoromethyl)pyridin-2-amine lies in its potential for selective functionalization. The two bromine atoms at the C3 and C5 positions exhibit differential reactivity, enabling sequential and site-selective cross-coupling reactions. This is a critical feature for building molecular complexity in a controlled manner.

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Protocols & Analytical Methods

Application Notes and Protocols: Strategic Derivatization of the 2-Amino Group in 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of modern medicinal chemistry and drug discovery, the strategic functionalization of heterocyclic scaffolds is a cornerstone of generating novel molecular entities with tailored pharmacological profiles. Among these, the pyridine ring and its derivatives are of paramount importance, featuring in a multitude of approved therapeutic agents.[1] The subject of this guide, 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine , is a highly functionalized and electron-deficient building block poised for diversification. The presence of two bromine atoms offers vectors for cross-coupling reactions, while the 2-amino group serves as a versatile handle for a wide array of chemical transformations.

The trifluoromethyl group, a common bioisostere for a methyl group, significantly influences the physicochemical properties of the molecule, often enhancing metabolic stability, lipophilicity, and binding affinity.[2] However, the strong electron-withdrawing nature of the trifluoromethyl group, in concert with the two bromine atoms, markedly reduces the nucleophilicity of the 2-amino group.[3] This presents both a challenge and an opportunity for the discerning medicinal chemist. Understanding and overcoming this attenuated reactivity is key to successfully employing this scaffold in drug development programs.

This technical guide provides a comprehensive overview of selected derivatization strategies for the 2-amino group of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine, complete with detailed, field-proven protocols and an exploration of the underlying chemical principles.

Chemical Reactivity Considerations

The pyridine ring is inherently electron-deficient. The addition of three powerful electron-withdrawing groups (two bromine atoms and a trifluoromethyl group) further deactivates the ring and, by extension, the exocyclic 2-amino group. This electronic effect diminishes the electron density on the nitrogen atom, rendering it a weaker nucleophile compared to aniline or simpler aminopyridines. Consequently, derivatization reactions often necessitate more forcing conditions, highly reactive electrophiles, or specialized catalytic systems to achieve efficient conversion.

I. N-Acylation: Formation of Amide Bonds

The formation of an amide bond via N-acylation is a fundamental transformation in medicinal chemistry. The resulting amides are often crucial for establishing key hydrogen bonding interactions with biological targets. Given the reduced nucleophilicity of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine, the choice of acylating agent and reaction conditions is critical. While standard peptide coupling reagents may prove sluggish, the use of more reactive acylating agents like acid chlorides or anhydrides in the presence of a suitable base is often successful.

A study on the N-acylation of the structurally similar 5-bromo-2-methylpyridin-3-amine with acetic anhydride demonstrates a straightforward approach to this transformation.[4]

Protocol 1: N-Acylation with an Acid Chloride

This protocol describes a general procedure for the acylation of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine using a generic acid chloride.

Workflow for N-Acylation

Caption: General workflow for the N-acylation of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Materials:

Reagent	CAS Number	Supplier Recommendation
3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine	79570-65-9	Commercially available
Acid Chloride (e.g., Acetyl chloride)	75-36-5	Sigma-Aldrich, Alfa Aesar
Triethylamine (TEA)	121-44-8	Sigma-Aldrich, Acros
Dichloromethane (DCM), anhydrous	75-09-2	Sigma-Aldrich, Fisher
Saturated aqueous sodium bicarbonate (NaHCO₃)	N/A	Prepare in-house
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	Sigma-Aldrich, VWR
Silica gel for column chromatography	7631-86-9	SiliCycle, Merck

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 eq.) in anhydrous dichloromethane (DCM, approximately 0.1 M).

• Add triethylamine (1.2 eq.) to the solution.

• Cool the mixture to 0 °C using an ice bath.

• Addition of Acylating Agent: Slowly add the desired acid chloride (1.1 eq.) dropwise to the stirred solution.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-acylated product.

II. N-Sulfonylation: Crafting Sulfonamides

Sulfonamides are a privileged functional group in medicinal chemistry, present in a wide range of antibacterial, diuretic, and hypoglycemic drugs. The synthesis of N-pyridinyl sulfonamides can be achieved by reacting the aminopyridine with a sulfonyl chloride in the presence of a base. Pyridine is often used as both the solvent and the base for this transformation.[5]

Protocol 2: N-Sulfonylation with a Sulfonyl Chloride

This protocol outlines a general method for the synthesis of N-(3,5-Dibromo-6-(trifluoromethyl)pyridin-2-yl)sulfonamides.

Workflow for N-Sulfonylation

Caption: General workflow for the N-sulfonylation of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Materials:

Reagent	CAS Number	Supplier Recommendation
3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine	79570-65-9	Commercially available
Sulfonyl Chloride (e.g., Benzenesulfonyl chloride)	98-09-9	Sigma-Aldrich, TCI
Pyridine, anhydrous	110-86-1	Sigma-Aldrich, Acros
Ice	N/A	N/A

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 eq.) in anhydrous pyridine (approximately 0.2 M).

• Cool the solution in an ice bath to 0 °C.

• Addition of Sulfonylating Agent: Slowly add the desired sulfonyl chloride (1.2 eq.) to the cooled pyridine solution.

• Reaction Progression: Stir the mixture at room temperature for 2-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing ice water and stir vigorously. A solid precipitate should form.

• Isolation: Collect the crude product by vacuum filtration and wash the solid with cold water.

• Purification: The resulting solid can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by flash column chromatography on silica gel to yield the pure N-sulfonylated product.

III. N-Arylation: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This reaction is particularly useful for the synthesis of N-aryl and N-heteroaryl amines. For an electron-deficient substrate like 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine, this transformation would likely require a robust catalytic system, employing a sterically hindered phosphine ligand.

While a direct N-arylation on the 2-amino group is conceivable, a more common strategy involves the coupling of an aryl halide with an amine. In the context of our starting material, one of the bromine atoms could be selectively coupled, or the amino group itself could be coupled with another aryl halide. The latter is less common but feasible. A more practical approach would be to use the 2-amino group to displace a halogen on another aromatic ring under Buchwald-Hartwig conditions.

Protocol 3: Palladium-Catalyzed N-Arylation

This protocol provides a general starting point for the Buchwald-Hartwig amination of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine with an aryl bromide.

Workflow for Buchwald-Hartwig N-Arylation

Caption: General workflow for the Buchwald-Hartwig N-arylation.

Materials:

Reagent	CAS Number	Supplier Recommendation
3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine	79570-65-9	Commercially available
Aryl Bromide	Varies	Commercially available
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	Strem, Sigma-Aldrich
(±)-BINAP	98327-87-8	Strem, Sigma-Aldrich
Sodium tert-butoxide (NaOtBu)	865-48-5	Sigma-Aldrich, Acros
Toluene, anhydrous	108-88-3	Sigma-Aldrich, Acros
Celite®	61790-53-2	Sigma-Aldrich

Step-by-Step Procedure:

• Reaction Setup (under inert atmosphere): To a flame-dried Schlenk flask, add Pd₂(dba)₃ (0.02 eq.), (±)-BINAP (0.06 eq.), and sodium tert-butoxide (1.4 eq.).

• Add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.2 eq.) and the aryl bromide (1.0 eq.).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add anhydrous toluene via syringe.

• Reaction Progression: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with diethyl ether and filter through a pad of Celite®, washing with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-arylated product.

IV. Urea Formation

Urea derivatives are another important class of compounds in drug discovery, known for their ability to act as potent hydrogen bond donors. The most common method for their synthesis is the reaction of an amine with an isocyanate.

Protocol 4: Synthesis of Ureas via Isocyanate Addition

This protocol provides a general method for the formation of N,N'-disubstituted ureas from 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Workflow for Urea Formation

Caption: General workflow for the synthesis of urea derivatives.

Materials:

Reagent	CAS Number	Supplier Recommendation
3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine	79570-65-9	Commercially available
Isocyanate (e.g., Phenyl isocyanate)	103-71-9	Sigma-Aldrich, TCI
Tetrahydrofuran (THF), anhydrous	109-99-9	Sigma-Aldrich, Acros

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 eq.) in anhydrous THF (approximately 0.2 M).

• Addition of Isocyanate: Add the desired isocyanate (1.05 eq.) to the solution at room temperature.

• Reaction Progression: Stir the reaction mixture at room temperature. The reaction is often rapid, and the urea product may precipitate out of the solution. Stir for 1-4 hours, monitoring by TLC if necessary.

• Isolation: If a precipitate has formed, collect the solid by vacuum filtration.

• Purification: Wash the collected solid with a small amount of cold THF and then with hexanes to remove any unreacted starting materials.

• Dry the solid under vacuum to afford the pure urea derivative. If no precipitate forms, the reaction mixture can be concentrated and the product purified by column chromatography or recrystallization.

Summary of Derivatization Reactions

Reaction Type	Reagents	Key Conditions	Product Class
N-Acylation	Acid Chloride, Triethylamine, DCM	0 °C to room temperature	Amide
N-Sulfonylation	Sulfonyl Chloride, Pyridine	0 °C to room temperature	Sulfonamide
N-Arylation	Aryl Bromide, Pd₂(dba)₃, BINAP, NaOtBu, Toluene	100 °C, inert atmosphere	N-Aryl Amine
Urea Formation	Isocyanate, THF	Room temperature	Urea

Conclusion and Future Outlook

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine is a valuable starting material for the synthesis of a diverse array of complex molecules for agrochemical and pharmaceutical research. The protocols outlined in this guide provide robust starting points for the derivatization of its 2-amino group. While its reduced nucleophilicity requires careful consideration of reaction conditions, it also offers the potential for selective functionalization in the presence of other nucleophilic groups. The continued development of novel catalytic systems and reaction methodologies will undoubtedly further expand the synthetic utility of this and other electron-deficient heterocyclic building blocks, paving the way for the discovery of next-generation therapeutic agents.

References

• U.S. Patent No. US20060047124A1. (2006). Process for preparing 2-aminopyridine derivatives.

• Deshmukh, S. (2021). A convenient and scalable method for preparation of 2,5-dibromopyridine. Heterocyclic Letters, 11(3), 447-452. [Link]

• Glorius, F., & Pflüger, P. M. (2022). Mechanochemical Conversion of Aromatic Amines to Aryl Trifluoromethyl Ethers. Journal of the American Chemical Society, 144(23), 10293–10299. [Link]

• Krishna Murthy, P., Sreenivasa Rao, R., Suneetha, V., & Giri, L. (2017). 3,5-Dibromo-6-methylpyridin-2-amine. IUCrData, 2(6), x170728. [Link]

• Reddy, T. J., et al. (2021). Synthesis of Novel N-(6-(Trifluoromethyl)Pyridin-2-yl)Pyrimidin-4-Amine Analogues. Polycyclic Aromatic Compounds, 1-11. [Link]

• European Patent No. EP0228846A1. (1987). Amino-trifluoromethylpyridine compound and process for preparing the same.

• Mehta, M., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Pharmaceuticals, 15(10), 1254. [Link]

• Riaz, U., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 195. [Link]

• Chaignon, P., et al. (2005). Photochemical reactivity of trifluoromethyl aromatic amines: the example of 3,5-diamino-trifluoromethyl-benzene (3,5-DABTF). Photochemistry and Photobiology, 81(6), 1539-1543. [Link]

• Pipzine Chemicals. (n.d.). 3-Bromo-6-(Trifluoromethyl)Pyridine-2-Amine. [Link]

• Scott, P., Munslow, I. J., & Crust, E. J. (2005). Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. ChemSpider SyntheticPages. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. N-Amino Pyridinium Salts in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Utilization of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine in Medicinal Chemistry

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the strategic use of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine as a versatile building block in medicinal chemistry. This document outlines the compound's key structural features, its potential in drug discovery, and provides a detailed protocol for its application in palladium-catalyzed cross-coupling reactions.

Introduction: A Scaffold of Strategic Importance

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine is a highly functionalized heterocyclic compound with significant potential in the synthesis of novel therapeutic agents. Its unique substitution pattern, featuring two reactive bromine atoms, a strongly electron-withdrawing trifluoromethyl group, and a nucleophilic amino group, makes it an attractive starting material for the construction of diverse molecular architectures. The strategic placement of these functionalities allows for selective chemical modifications, enabling the exploration of vast chemical space in the pursuit of potent and selective modulators of biological targets.

The trifluoromethyl group is a well-established bioisostere for a methyl group and is known to enhance the metabolic stability, membrane permeability, and binding affinity of drug candidates.[1] The bromine atoms serve as versatile handles for various cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which is a cornerstone of modern drug discovery for the formation of carbon-carbon bonds.[2] The 2-amino group provides a site for further derivatization, such as amide bond formation or as a hydrogen bond donor for target engagement.

Physicochemical Properties and Structural Features

The interplay of the different substituents on the pyridine ring governs the reactivity and potential applications of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Property	Feature	Implication in Medicinal Chemistry
Molecular Formula	C₆H₃Br₂F₃N₂	High halogen content provides multiple reaction sites.
Molecular Weight	323.91 g/mol	Suitable for fragment-based and lead optimization campaigns.
Trifluoromethyl Group	Strongly electron-withdrawing	Modulates the pKa of the pyridine nitrogen and the amino group, influences the regioselectivity of reactions, and can improve pharmacokinetic properties.
Two Bromine Atoms	Ortho and para to the amino group	Offer opportunities for sequential and regioselective cross-coupling reactions to build molecular complexity.
Amino Group	Nucleophilic and a hydrogen bond donor	Allows for further derivatization and can be crucial for binding to target proteins.

Core Application: Suzuki-Miyaura Cross-Coupling Reactions

The presence of two bromine atoms makes 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction enables the introduction of a wide variety of aryl and heteroaryl moieties, which are prevalent in kinase inhibitors and other classes of therapeutic agents. The differential reactivity of the bromine atoms (C3 vs. C5) may allow for selective mono- or di-arylation under carefully controlled conditions.

Rationale for Method Development

The provided protocol is a robust starting point for the Suzuki-Miyaura coupling of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine. The choice of a palladium catalyst, a suitable ligand, a base, and a solvent system is critical for achieving high yields and minimizing side reactions. For substrates with multiple bromine atoms, the reaction conditions can be tuned to favor either mono- or bis-coupling.

Generalized Protocol for Mono-Arylation via Suzuki-Miyaura Coupling

This protocol is designed as a starting point and may require optimization for specific substrates.

Materials:

• 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

• Arylboronic acid (1.1 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equivalents)

• Sodium carbonate (Na₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry reaction vessel, add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 eq), the desired arylboronic acid (1.1 eq), and sodium carbonate (2.0 eq).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add Pd(dppf)Cl₂ (0.05 eq) to the vessel.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v). The reaction concentration should be between 0.1 and 0.5 M.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS). The reaction time can vary from 2 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired mono-arylated product.

Diagram of the Suzuki-Miyaura Coupling Workflow:

Caption: Workflow for the Suzuki-Miyaura mono-arylation of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine.

Applications in Kinase Inhibitor Drug Discovery

The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors. Many approved and investigational kinase inhibitors feature this core. The trifluoromethyl group and the potential for di-arylation at the 3 and 5 positions make 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine a valuable starting point for the synthesis of libraries of potential kinase inhibitors.

Potential Kinase Targets:

• PIM Kinases: Several patents describe pyridineamine compounds as inhibitors of PIM kinases, which are implicated in various cancers.[3]

• PI3K/mTOR Pathway: The phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) signaling pathway is frequently deregulated in cancer. Substituted pyridines are key components of numerous PI3K/mTOR inhibitors.

• Receptor Tyrosine Kinases (RTKs): Many RTK inhibitors incorporate a substituted pyridine ring to interact with the hinge region of the kinase domain.

Illustrative Synthetic Pathway to a Potential Kinase Inhibitor:

Caption: A potential synthetic route to a kinase inhibitor using sequential Suzuki-Miyaura couplings.

Conclusion

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine is a promising and versatile building block for medicinal chemistry. Its unique combination of reactive sites allows for the efficient construction of complex molecules with desirable pharmacological properties. The protocols and strategies outlined in these application notes provide a solid foundation for researchers to explore the full potential of this compound in their drug discovery programs.

References

• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. Available at: [Link]

• Pipzine Chemicals. (n.d.). 3-Bromo-6-(Trifluoromethyl)Pyridine-2-Amine. Retrieved January 27, 2026, from [Link]

• Google Patents. (n.d.). Pyridineamine compounds useful as pim kinase inhibitors. (US20160347735A1).

• Murthy, P. K., Rao, R. S., Suneetha, V., Giri, L., & Suchetan, P. A. (2017). 3,5-Dibromo-6-methylpyridin-2-amine. IUCrData, 2(5), x170728. Available at: [Link]

• Google Patents. (n.d.). Substituted(trifluoromethyl)pyridines. (US3711486A).

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

• Cynor Laboratories. (n.d.). 2- Amino-3,5 -dibromo4-MethylPyridine (3430-29-3). Retrieved January 27, 2026, from [Link]

• Google Patents. (n.d.). Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation. (US6921828B2).
• Google Patents. (n.d.). Preparation method for 2,5-dibromo-3-methylpyridine. (CN105348177A).

• American Element. (n.d.). 2-Amino-3-Bromo-5-(Trifluoromethyl)Pyridine. Retrieved January 27, 2026, from [Link]

Sources

• 1. 3-Bromo-6-(Trifluoromethyl)Pyridine-2-Amine | Chemical Properties, Uses, Safety & Supplier China [pipzine-chem.com]
• 2. CN105348177A - Preparation method for 2,5-dibromo-3-methylpyridine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki-Miyaura Coupling of Electron-Deficient Bromopyridines

Introduction: Navigating the Challenges of Electron-Deficient Heteroaryl Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] Its application in the synthesis of biaryl and heteroaryl compounds is particularly vital in the fields of medicinal chemistry and materials science, where such motifs are prevalent. However, the coupling of electron-deficient heteroaromatic halides, such as bromopyridines, presents a unique set of challenges that necessitate a nuanced and well-optimized protocol for successful implementation.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on performing the Suzuki-Miyaura reaction with electron-deficient bromopyridines. We will delve into the mechanistic intricacies, outline a robust and validated protocol, and offer field-proven insights for troubleshooting and optimization.

Theoretical Background: The Dichotomy of Reactivity and Inhibition

The successful execution of a Suzuki-Miyaura coupling hinges on the delicate balance of three key steps in the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1][2] When employing electron-deficient bromopyridines as substrates, their electronic nature introduces both advantages and disadvantages.

• Facilitated Oxidative Addition: The electron-withdrawing nature of the pyridine ring enhances the electrophilicity of the carbon-bromine bond. This generally leads to a faster rate of oxidative addition of the palladium(0) catalyst, which is often the rate-limiting step in the cycle.[1][3]

• The Challenge of Catalyst Inhibition: Conversely, the Lewis basic lone pair on the pyridine nitrogen can act as a ligand, coordinating to the palladium center. This coordination can lead to catalyst inhibition or the formation of off-cycle, inactive species, thereby retarding the overall reaction rate.[4] This is a critical consideration, especially with 2-substituted pyridines where chelation can be more pronounced.

• Transmetalation Considerations: The transmetalation step, where the organic group is transferred from the boron reagent to the palladium center, requires activation of the boronic acid or ester by a base.[5] The choice of base and its strength must be carefully considered to ensure efficient transmetalation without promoting undesirable side reactions.

Understanding these competing factors is paramount to designing a successful reaction protocol. The key lies in selecting a catalyst system and reaction conditions that promote the desired catalytic turnover while mitigating catalyst inhibition and side reactions.

Visualizing the Catalytic Cycle

To better understand the process, the following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Recommended Protocol: Suzuki-Miyaura Coupling of an Electron-Deficient Bromopyridine

This protocol provides a general starting point for the coupling of various electron-deficient bromopyridines with arylboronic acids. Optimization of the ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials and Reagents:

• Electron-deficient bromopyridine (1.0 equiv)

• Arylboronic acid or boronic acid pinacol ester (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-formed catalyst) (1-5 mol%)

• Phosphine ligand (e.g., SPhos, XPhos, RuPhos, or P(t-Bu)₃) (1.1 - 1.2 times the moles of ligand per mole of Pd)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or THF)

• Water (if using an aqueous base solution)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Experimental Workflow Diagram:

Caption: A streamlined workflow for the Suzuki-Miyaura reaction.

Step-by-Step Procedure:

• Reaction Setup: To a dry reaction vessel equipped with a magnetic stir bar, add the bromopyridine (1.0 equiv), arylboronic acid (1.2 equiv), palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%), phosphine ligand (e.g., SPhos, 4.4 mol%), and base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous solvent (e.g., 1,4-dioxane, to a concentration of 0.1-0.5 M with respect to the bromopyridine) and water (if required, typically 10-20% v/v) via syringe.[6]

• Reaction Execution: Place the reaction vessel in a preheated oil bath or heating block at the desired temperature (typically 80-110 °C). Stir the reaction mixture vigorously for the specified time (typically 2-24 hours).

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting bromopyridine is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate or dichloromethane.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biaryl product.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, and mass spectrometry).

Optimization and Troubleshooting

The success of the Suzuki-Miyaura coupling with electron-deficient bromopyridines often relies on careful optimization of the reaction parameters. The following table provides guidance on common issues and potential solutions.

Issue	Potential Cause(s)	Suggested Solutions
Low or No Conversion	Inactive catalyst, catalyst inhibition, insufficient base strength, low temperature.	- Use a more active precatalyst or a pre-formed catalyst.- Increase the ligand-to-palladium ratio.- Employ a stronger base (e.g., Cs₂CO₃ or an alkoxide).- Increase the reaction temperature.[1]
Dehalogenation of Bromopyridine	Presence of a hydride source, slow transmetalation.	- Use a non-protic solvent.- Ensure the base is not a hydride source (e.g., avoid amine bases).- Use a more electron-rich and bulky ligand to accelerate reductive elimination.[6]
Protodeboronation of Boronic Acid	High temperature, prolonged reaction time, excess base, presence of water.	- Use a milder base (e.g., K₂CO₃).- Minimize reaction time.- Use the boronic acid pinacol ester instead of the free acid.[7]
Homocoupling of Boronic Acid	Presence of oxygen, slow oxidative addition.	- Thoroughly degas the reaction mixture and maintain an inert atmosphere.- Use a catalyst system that promotes faster oxidative addition.

Recommended Catalyst and Reagent Combinations

The choice of catalyst, ligand, base, and solvent is critical for achieving high yields. The following table summarizes some effective combinations for the Suzuki-Miyaura coupling of electron-deficient bromopyridines.

Catalyst System	Base	Solvent	Typical Temperature	Notes and Considerations
Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane / H₂O	80-100 °C	A robust and generally applicable system for a wide range of substrates.
Pd₂(dba)₃ / P(t-Bu)₃	K₃PO₄ or CsF	THF or Toluene	80-110 °C	The bulky and electron-rich P(t-Bu)₃ ligand is highly effective for challenging couplings.[3]
Pd(dppf)Cl₂	Na₂CO₃ or K₂CO₃	DME or DMF / H₂O	90-110 °C	dppf is a versatile ligand, particularly useful for heteroaryl couplings.[8]
Pd/C (ligand-free)	K₂CO₃ or Na₂CO₃	Ethanol / H₂O or DMAc / H₂O	80-100 °C	A heterogeneous, ligand-free option that can be effective for certain substrates, offering ease of product purification.[9][10]

Conclusion

The Suzuki-Miyaura coupling of electron-deficient bromopyridines is a powerful transformation that requires careful consideration of the interplay between substrate electronics and catalyst activity. By understanding the underlying mechanistic principles and systematically optimizing the reaction conditions, researchers can overcome the inherent challenges to efficiently synthesize a diverse array of valuable pyridyl-containing compounds. The protocols and insights provided in this application note serve as a reliable starting point for achieving success in this important class of cross-coupling reactions.

References

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved January 23, 2024, from [Link]

• Rao, X., Liu, C., Xing, Y., Fu, Y., & Jin, Z. (2013). Suzuki reactions of 2-bromopyridine with aryl boronic acids a. ResearchGate. Retrieved January 23, 2024, from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved January 23, 2024, from [Link]

• Khan, I., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(16), 4987. [Link]

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved January 23, 2024, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 23, 2024, from [Link]

• Kumar, D. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling?. ResearchGate. Retrieved January 23, 2024, from [Link]

• Mhlanga, N., & de Koning, C. B. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Catalysis Science & Technology, 9(19), 5231-5269. [Link]

• Li, W., et al. (2010). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. Organic Letters, 12(15), 3352-3355. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5559-5562. [Link]

• Laclef, S., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 863. [Link]

• Borra, J. M., et al. (2017). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. ACS Catalysis, 7(5), 3293-3297. [Link]

• Tejero, J., et al. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 98(10), 624-633. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. mdpi.com [mdpi.com]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]
• 10. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]

Technical Notes & Optimization

Side reactions in the bromination of trifluoromethylpyridines

<Technical Support Center: Troubleshooting Side Reactions in the Bromination of Trifluoromethylpyridines

Welcome to the technical support center for navigating the complexities of trifluoromethylpyridine bromination. This guide is designed for researchers, medicinal chemists, and process development scientists who work with these challenging but vital heterocyclic building blocks. The powerful electron-withdrawing nature of the trifluoromethyl (-CF₃) group significantly deactivates the pyridine ring, making electrophilic aromatic substitution a non-trivial endeavor fraught with potential side reactions.[1]

This document moves beyond standard protocols to provide in-depth, mechanism-driven troubleshooting advice in a direct question-and-answer format. Our goal is to empower you to diagnose issues in your reactions, understand their root causes, and implement logical, field-proven solutions.

Frequently Asked Questions & Troubleshooting Guides

Q1: My reaction is sluggish or stalls completely, with low conversion of the starting material. Why is my trifluoromethylpyridine so unreactive, and how can I drive the reaction to completion?

A1: Root Cause Analysis

The core of the issue lies in the severe deactivation of the pyridine ring. The trifluoromethyl group is one of the strongest electron-withdrawing groups used in medicinal chemistry.[2] This effect, combined with the inherent electron-deficient nature of the pyridine ring, drastically reduces the nucleophilicity of the aromatic system.[1] Furthermore, under acidic conditions often used for bromination, the pyridine nitrogen can be protonated, adding a formal positive charge and further deactivating the ring to electrophilic attack.[1] The formation of the positively charged arenium ion intermediate becomes the rate-determining step and is energetically unfavorable.[3][4][5]

Troubleshooting Steps & Solutions

• Increase the Electrophilicity of the Brominating Agent:

  • Rationale: A more potent electrophile is required to overcome the high activation energy barrier of the deactivated ring.

  • Action:

    • If using N-Bromosuccinimide (NBS) alone, consider adding a strong acid catalyst (e.g., concentrated H₂SO₄, oleum) to generate a more powerful brominating species in situ.

    • Switch to a more aggressive brominating reagent system. Dibromoisocyanuric acid (DBI) in concentrated sulfuric acid is significantly more powerful than NBS.[6] Elemental bromine (Br₂) in the presence of a Lewis acid like FeBr₃ is a classic, potent combination for deactivating aromatics.[7]

• Elevate the Reaction Temperature:

  • Rationale: Increasing the temperature provides the necessary kinetic energy to overcome the activation barrier.[4]

  • Action: Cautiously increase the reaction temperature in increments of 10-20 °C. Monitor the reaction closely by TLC or LCMS to track the consumption of starting material and the appearance of products and byproducts. Be aware that higher temperatures can also lead to decreased selectivity and decomposition.[4][8]

• Consider an Alternative Mechanistic Pathway: N-Oxide Activation:

  • Rationale: Converting the pyridine to a pyridine N-oxide dramatically changes its electronic properties. The N-oxide oxygen atom can donate electron density into the ring, activating the C2 and C4 positions towards electrophilic attack.[9][10] The subsequent deoxygenation step yields the desired brominated pyridine.

  • Action: Synthesize the pyridine N-oxide as a stable intermediate.[11] This can then be brominated under much milder conditions, often leading to higher yields and better regioselectivity.[12][13]

Workflow for Overcoming Low Reactivity

Caption: Troubleshooting workflow for low reactivity.

Q2: I'm observing multiple brominated products. How can I improve the regioselectivity of the reaction?

A2: Root Cause Analysis

Poor regioselectivity in the bromination of substituted pyridines is a common challenge.[14] The directing effect of the trifluoromethyl group is complex. While it is a meta-director in classical electrophilic aromatic substitution on benzene, its influence on the pyridine ring is combined with the inherent directing effects of the ring nitrogen. The result is often a mixture of isomers, with bromination occurring at positions meta to the -CF₃ group but also influenced by the pyridine nitrogen's deactivation of the ortho and para positions. High temperatures and highly reactive brominating agents can exacerbate this issue by reducing the kinetic differences between attacks at various positions.[4]

Troubleshooting Steps & Solutions

• Lower the Reaction Temperature:

  • Rationale: Selectivity is often inversely proportional to temperature.[4] Lowering the temperature increases the energy difference required for substitution at different positions, favoring the kinetically preferred isomer.

  • Action: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. Start at 0 °C or even -20 °C and allow the reaction to warm slowly, monitoring for product formation.

• Choose a Bulky or Less Reactive Brominating Agent:

  • Rationale: A sterically hindered brominating agent may show greater selectivity for the most accessible position on the ring. Similarly, a less reactive agent will be more sensitive to the subtle electronic differences between the ring carbons.

  • Action: N-Bromosuccinimide (NBS) is generally considered a milder and more selective brominating agent than elemental bromine.[15][16] It provides a low, steady concentration of electrophilic bromine, which can help avoid over-reaction.[15]

• Leverage the N-Oxide Strategy for Ortho/Para-Direction:

  • Rationale: As mentioned previously, the pyridine N-oxide is strongly activated at the C2 (ortho) and C4 (para) positions. This provides a powerful method to override the inherent directing effects of the trifluoromethylpyridine and achieve high regioselectivity that would otherwise be impossible.[12]

  • Action: If C2 or C4 bromination is desired, the N-oxide route is the most reliable strategy. Halogenation of N-oxides typically proceeds selectively at the C2-position.[12]

Table 1: Impact of Reagent and Temperature on Regioselectivity

Brominating Agent	Catalyst/Solvent	Temperature (°C)	Typical Outcome
Br₂	Oleum / H₂SO₄	100 - 130	High conversion, potential for multiple isomers
NBS	H₂SO₄	60 - 80	Moderate conversion, often improved selectivity
NBS	Acetonitrile	80	Lower reactivity, but can favor a single isomer
Pyridine N-Oxide + POBr₃	Dichloroethane	80	High selectivity for 2-bromo product

Q3: My mass spec shows a product with M+16, suggesting N-oxide formation. Why is this happening and how can I prevent it?

A3: Root Cause Analysis

The formation of a pyridine N-oxide as a byproduct during bromination is typically caused by the presence of oxidizing species under the reaction conditions. While the primary goal is electrophilic attack on the ring, the lone pair of electrons on the pyridine nitrogen is nucleophilic and can be susceptible to oxidation. Some brominating agents or additives, especially under harsh, acidic, and high-temperature conditions, can act as oxidants. Peroxides, which can form in certain solvents (like older THF), or radical initiators can also contribute to this side reaction.

Troubleshooting Steps & Solutions

• Use Fresh, Anhydrous Solvents:

  • Rationale: Solvents like THF can form peroxides over time upon exposure to air and light. These peroxides are potent oxidizing agents.

  • Action: Always use freshly distilled or newly opened anhydrous solvents. If using a solvent prone to peroxide formation, test for their presence before use.

• Degas the Reaction Mixture:

  • Rationale: Removing dissolved oxygen can minimize oxidation pathways that may be initiated by radical processes.

  • Action: Purge the solvent and the reaction vessel with an inert gas (Nitrogen or Argon) for 15-30 minutes before adding reagents. Maintain a positive pressure of inert gas throughout the reaction.

• Modify the Brominating Agent/Conditions:

  • Rationale: Conditions that favor a clear, ionic electrophilic aromatic substitution mechanism over a radical pathway will minimize side reactions at the nitrogen.

  • Action: Avoid radical initiators like AIBN or benzoyl peroxide unless a specific radical bromination is intended (e.g., on a methyl group substituent).[17] Using a pre-formed, well-defined electrophilic bromine source can lead to a cleaner reaction.

Reaction Pathways: Desired vs. Side Reaction

Caption: Competing reaction pathways for trifluoromethylpyridine.

Experimental Protocols

Protocol 1: General Procedure for Bromination of 2-(Trifluoromethyl)pyridine using NBS in Sulfuric Acid

• Safety Precaution: This reaction involves strong acids and corrosive materials. Perform all steps in a certified chemical fume hood with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a reflux condenser under a nitrogen atmosphere, add 2-(trifluoromethyl)pyridine (1.0 eq).

• Acid Addition: Carefully and slowly add concentrated sulfuric acid (98%, ~3-4 mL per mmol of pyridine) via an addition funnel while cooling the flask in an ice-water bath. The internal temperature should be maintained below 20 °C.

• Reagent Addition: Once the pyridine is fully dissolved, add N-Bromosuccinimide (NBS) (1.1 eq) portion-wise, ensuring the internal temperature does not exceed 30 °C.

• Heating: After the addition is complete, slowly heat the reaction mixture to 80-90 °C using an oil bath.

• Monitoring: Monitor the reaction progress by TLC or LCMS. The reaction is typically complete within 4-6 hours.

• Workup:

  • Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice (~10 g per mL of acid used).

  • Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) until the pH is ~8-9. This step is highly exothermic and will involve gas evolution; perform it slowly in a large beaker.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired brominated trifluoromethylpyridine.

Protocol 2: Troubleshooting Protocol - N-Oxide Strategy for 2-Bromo-4-(trifluoromethyl)pyridine

• Part A: N-Oxide Formation

  • Dissolve 4-(trifluoromethyl)pyridine (1.0 eq) in dichloromethane (DCM).

  • Add meta-chloroperoxybenzoic acid (m-CPBA) (1.2 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours until the starting material is consumed (monitor by TLC).

  • Quench the reaction with aqueous sodium thiosulfate solution, then wash with saturated sodium bicarbonate solution.

  • Extract, dry, and concentrate to yield 4-(trifluoromethyl)pyridine N-oxide, which can often be used without further purification.

• Part B: Deoxygenative Bromination [12]

  • To a solution of 4-(trifluoromethyl)pyridine N-oxide (1.0 eq) in a suitable solvent (e.g., 1,2-dichloroethane), add phosphorus oxybromide (POBr₃) (1.5 eq).

  • Heat the mixture to reflux (approx. 80-90 °C) for 2-4 hours.

  • Monitor the reaction for the formation of the 2-bromo product.

  • Follow a similar aqueous workup procedure as described in Protocol 1, being careful during the initial quench and neutralization steps.

  • Purify by column chromatography to isolate 2-bromo-4-(trifluoromethyl)pyridine.

References

• WO2019145177A1 - Bromination of pyridine derivatives - Google P

• Pyridine•BrF3, the Missing Link for Clean Fluorinations of Aromatic Derivatives | Organic Letters - ACS Publications. [Link]

• Pyridine N-Oxides - Baran Lab, Scripps Research. [Link]

• Pyridine-catalyzed Halogenation of Aromatic Compounds. I. Bromination - ResearchGate. [Link]

• Recent Advances in Trifluoromethylation Reactions with Electrophilic Trifluoromethylating Reagents | Request PDF - ResearchGate. [Link]

• A Simple and Efficient Method for the Preparation of Pyridine N-Oxides | The Journal of Organic Chemistry - ACS Publications. [Link]

• Electrophilic Aromatic Substitution Reactions - Bromination - Chemistry LibreTexts. [Link]

• Reddit - r/chemistry - Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? [Link]

• Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines | Request PDF - ResearchGate. [Link]

• Catalysis for Fluorination and Trifluoromethylation - PMC - NIH. [Link]

• Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides - YouTube. [Link]

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC - PubMed Central. [Link]

• Partial reduction of electron-deficient pyridines - PubMed. [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry - Master Organic Chemistry. [Link]

• Bromination of Electron-Deficient Aromatic Molecules | Request PDF - ResearchGate. [Link]

• Copper-Catalyzed Trifluoromethylation of Alkyl Bromides - Macmillan Group - Princeton University. [Link]

• Halogenation of the 3-position of pyridines through Zincke imine intermediates - PMC - NIH. [Link]

• Recent Developments in the Chemistry of Heteroaromatic N-Oxides - Thieme Chemistry. [Link]

• N-bromosuccinimide reactions of some heterocycles in the presence or absence of water - ResearchGate. [Link]

• (PDF) Bromination of porphyrins (Review) - ResearchGate. [Link]

• Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines - Semantic Scholar. [Link]

• N-Bromosuccinimide Enables Selective Bromination in Organic Chemistry - Nanjing Suru Chemical Co., Ltd. [Link]

• 16.1: Electrophilic Aromatic Substitution Reactions - Bromination - Chemistry LibreTexts. [Link]

• One of the most powerful brominating agents,overview and reaction mechanisms of dibromoisocyanuric acid (DBI):N-bromo compounds (11) - Manac. [Link]

• (L-448) Electrophilic aromatic substitution on Pyridine: Reaction mechanism and product selectivity. - YouTube. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. One of the most powerful brominating agents,overview and reaction mechanisms of dibromoisocyanuric acid (DBI):N-bromo compounds (11):Discussion series on bromination/iodination reactions 11 – Chemia [chemia.manac-inc.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 17. WO2019145177A1 - Bromination of pyridine derivatives - Google Patents [patents.google.com]

Technical Support Center: Palladium Catalyst Removal from Pyridine-Containing Reaction Mixtures

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals facing the specific challenge of removing residual palladium catalysts from reaction mixtures that contain pyridine or its derivatives. The presence of nitrogen heterocycles like pyridine introduces a unique set of challenges due to their strong coordination with palladium. This resource provides in-depth troubleshooting, detailed protocols, and the rationale behind our recommended strategies to ensure your active pharmaceutical ingredients (APIs) and intermediates meet the stringent purity requirements set by regulatory bodies.

The Core Challenge: Palladium-Pyridine Complexation

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis. However, the use of pyridine, often as a solvent, reagent, or integral part of the product molecule, complicates the downstream removal of the palladium catalyst.

The lone pair of electrons on the nitrogen atom of the pyridine ring acts as a potent Lewis base, forming stable and often soluble complexes with the palladium catalyst.[1] This strong coordination can prevent the palladium from precipitating or being effectively captured by standard purification methods.[1] Consequently, simple filtration or aqueous washes are frequently insufficient, leading to unacceptably high levels of palladium in the final product.

Regulatory bodies such as the International Council for Harmonisation (ICH) have established strict limits for palladium in APIs, with a permitted daily exposure (PDE) of 100 µ g/day , which can translate to a concentration limit as low as 10 parts per million (ppm) depending on the drug's daily dosage.[1]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the common issues encountered during the purification process.

Issue 1: High Levels of Residual Palladium Persist After Initial Purification Attempts.

Question: I've performed a standard aqueous work-up and filtration, but my ICP-MS analysis still shows high ppm levels of palladium. Why is this happening and what should I do next?

Answer: This is the most common issue when pyridines are present. The formation of soluble palladium-pyridine complexes is the likely cause.[1] A more targeted approach using metal scavengers is necessary.

Underlying Cause:

The nitrogen atom in the pyridine ring forms a strong dative bond with the palladium center. This interaction can lead to several species of palladium being present in your reaction mixture, including soluble Pd(II) complexes and colloidal Pd(0) nanoparticles stabilized by pyridine. These species will not be removed by simple filtration.

Troubleshooting Steps & Solutions:

• Employ a High-Affinity Solid-Supported Scavenger: Introduce a scavenger specifically designed to bind tightly to palladium. These scavengers are typically functionalized silica gels or polymers that can be easily filtered off after treatment.[2][3]

  • Recommended Scavenger Types:

    • Thiol-based scavengers: The soft sulfur atom has a high affinity for the soft palladium metal center.[2][4]

    • Trimercaptotriazine (TMT)-based scavengers: These offer multiple binding sites for efficient palladium capture.[2]

    • Amine and other nitrogen-based scavengers: While seemingly counterintuitive in the presence of pyridine, some specialized amine-functionalized scavengers can be effective, particularly for certain palladium species.

  • Actionable Protocol: See Protocol 1: Palladium Removal with a Solid-Supported Scavenger .

• Optimize Scavenging Conditions: The efficiency of scavenging is highly dependent on the specific reaction conditions.[2]

  • Screen Multiple Scavengers: Test a small panel of different scavengers to identify the most effective one for your system.

  • Adjust Temperature: Increasing the temperature (e.g., to 40-60 °C) can enhance the kinetics of scavenging, but must be balanced against the thermal stability of your product.

  • Optimize Time and Stoichiometry: Vary the scavenging time (from 2 to 24 hours) and the equivalents of scavenger relative to the initial palladium concentration to find the optimal balance between efficiency and cost.[1]

• Consider a Multi-Step Approach: A combination of methods can be synergistic.

  • Initial Filtration: If your catalyst was initially heterogeneous (e.g., Pd/C), perform a filtration through a pad of Celite® to remove the bulk of the solid catalyst before introducing a scavenger for the soluble species.[1][5]

  • Crystallization Post-Scavenging: After scavenging, purifying your product by crystallization can further reduce palladium levels, as the impurities tend to remain in the mother liquor.[1][2]

Issue 2: Significant Product Loss During the Scavenging Process.

Question: The scavenger successfully removed the palladium, but my product yield has dropped significantly. How can I prevent this?

Answer: This indicates non-specific binding of your pyridine-containing product to the scavenger. This is a particularly common issue with activated carbon.[1][2]

Underlying Cause:

Scavengers, especially highly porous ones like activated carbon, can have a high surface area that physically adsorbs organic molecules, including your product.

Troubleshooting Steps & Solutions:

• Switch to a More Selective Scavenger: Functionalized silica-based scavengers often exhibit higher selectivity for the metal catalyst over the organic product compared to activated carbon.[1][2]

• Minimize the Amount of Scavenger: Through small-scale experiments, determine the minimum amount of scavenger required to meet your target palladium levels.[1] Overusing the scavenger is a common cause of yield loss.

• Thoroughly Wash the Scavenger: After filtering the scavenger, wash the filter cake with fresh solvent to recover any adsorbed product.[1]

• Solvent Selection: Ensure your product is highly soluble in the solvent used during the scavenging step.[1] Poor solubility can lead to co-precipitation with the scavenger.

Frequently Asked Questions (FAQs)

Q1: Is activated carbon a good choice for removing palladium in the presence of pyridine?

A1: While activated carbon is a cost-effective and sometimes effective option, it should be used with caution.[1][2][6] It is known for its non-specific binding, which can lead to significant product loss.[1][2] It is crucial to perform small-scale trials to assess both its palladium removal efficiency and the extent of product loss for your specific system.[1] In many cases, specialized, though more expensive, silica-based scavengers provide a better overall outcome due to higher product recovery.[2]

Q2: Can I use crystallization as the sole method for palladium removal?

A2: While crystallization is a powerful purification technique, it is often insufficient on its own for removing palladium from pyridine-containing compounds.[2] The palladium-pyridine complexes can sometimes co-crystallize with the product. It is most effective when used as a final polishing step after the bulk of the palladium has been removed by other means, such as scavenging.

Q3: How do I accurately measure the residual palladium concentration?

A3: The most reliable and widely accepted method for quantifying trace levels of palladium in pharmaceutical samples is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) .[3] This technique offers the high sensitivity required to ensure compliance with regulatory limits. For in-process screening and optimization, semi-quantitative methods or other spectroscopic techniques may be used, but final validation should always be performed with a highly sensitive method like ICP-MS.[3]

Data & Protocols

Data Presentation

The choice of scavenger is critical and system-dependent. The following table summarizes the performance of various scavengers in different contexts, highlighting their potential efficacy.

Scavenger Type	Support	Initial Pd (ppm)	Final Pd (ppm)	Removal Efficiency (%)	Reference
Si-TMT (Trimercaptotriazine)	Silica	> initial target	< 1	>99%	[2]
Thiol-functionalized Silica	Silica	300	< 1	>99.6%	[2]
Darco KB-B	Activated Carbon	300	< 1	>99.6%	[2]
MP-TMT	Polystyrene	330	~10-30	~90-97%	[2]
SPM32	Silica	~2100	< 11	>99.5%	[7]

Note: The effectiveness of each scavenger is highly dependent on the specific substrate, solvent, temperature, and palladium species present.[2]

Experimental Protocols

Protocol 1: General Procedure for Palladium Removal using a Solid-Supported Scavenger

• Dissolution: Dissolve the crude, pyridine-containing product in a suitable organic solvent (e.g., THF, Ethyl Acetate, Toluene) to a practical working concentration.

• Scavenger Addition: Add the selected solid-supported scavenger (e.g., SiliaMetS® Thiol, QuadraSil® MP). The amount of scavenger is typically based on the initial palladium concentration, with a common starting point being 3-10 weight equivalents or a molar ratio recommended by the manufacturer.

• Agitation & Heating: Stir the mixture vigorously to ensure good contact between the scavenger and the solution. If necessary, heat the mixture to a temperature compatible with your product's stability (e.g., 40-60 °C) for a duration determined by optimization experiments (typically 2-18 hours).[1][2]

• Filtration: Cool the mixture to room temperature and filter it through a pad of Celite® or a suitable filter paper to completely remove the solid scavenger-palladium complex.[1]

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[1]

• Concentration & Analysis: Combine the filtrate and washings, and concentrate under reduced pressure. Analyze the purified product for residual palladium content using ICP-MS to confirm the removal efficiency.[1]

Protocol 2: Screening Protocol to Identify the Optimal Scavenger

• Preparation: Prepare identical stock solutions of your crude product in a chosen solvent.

• Array Setup: In parallel vials, add a different scavenger to each stock solution. Include a control vial with no scavenger. Use a consistent scavenger-to-palladium ratio for all samples.

• Incubation: Stir all vials under the same conditions (e.g., 50 °C for 4 hours).

• Sampling & Analysis: Take a small aliquot from each vial, filter, and dilute for analysis by ICP-MS.

• Evaluation: Compare the final palladium concentrations to identify the most effective scavenger. Further optimization of time, temperature, and scavenger loading can then be performed on the lead candidate.

Visualizing the Workflow

A logical approach is crucial for efficiently tackling palladium removal. The following workflow diagram outlines a systematic process for method selection and optimization.

Caption: Decision workflow for selecting and optimizing a palladium removal strategy.

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. (2023). Organic Process Research & Development. [Link]

• Method of removing palladium - Google P

• Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. (2025). ResearchGate. [Link]

• Investigation of the palladium catalyzed aromatic coupling of pyridine derivatives. (2000). ResearchGate. [Link]

• How can i remove palladium Pd catalyst easily? (2015). ResearchGate. [Link]

• How to Remove Palladium in three easy steps. (2023). Biotage. [Link]

• Palladium catalyst recovery using scavenger resin. SpinChem. [Link]

• Removal of palladium (Pd) catalysts Activated Carbon Business Division. Osaka Gas Chemicals Co., Ltd.. [Link]

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• 3. arborassays.com [arborassays.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 7. spinchem.com [spinchem.com]

Reference Data & Comparative Studies

Navigating the Synthetic Landscape: A Comparative Characterization of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms and halogen moieties into heterocyclic scaffolds is a cornerstone of rational design. The trifluoromethyl group, with its unique electronic and lipophilic properties, can significantly enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[1] Similarly, the presence of bromine atoms provides versatile handles for further synthetic transformations, most notably through cross-coupling reactions. This guide provides a comprehensive technical overview of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine, a valuable building block, and its derivatives. We will explore its synthesis, reactivity, and potential applications, drawing comparisons with analogous structures where data is available and outlining detailed experimental protocols for key transformations.

The Strategic Advantage of the 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine Scaffold

The 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine scaffold presents a unique combination of reactive sites and modulating groups. The trifluoromethyl group at the 6-position exerts a strong electron-withdrawing effect, influencing the reactivity of the entire pyridine ring.[2] The amino group at the 2-position can act as a nucleophile or be a site for further derivatization. Crucially, the two bromine atoms at the 3- and 5-positions offer opportunities for selective functionalization, primarily through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[3] This allows for the introduction of a wide variety of aryl, heteroaryl, or alkyl groups, enabling the rapid generation of diverse chemical libraries for screening.

Synthesis and Derivatization: A Focus on Suzuki-Miyaura Coupling

The true synthetic utility of this scaffold lies in its derivatization. The differential reactivity of the bromine atoms can potentially be exploited for selective mono- or di-arylation under carefully controlled Suzuki-Miyaura coupling conditions.

Experimental Protocol: General Procedure for Suzuki-Miyaura Cross-Coupling of Brominated Pyridines

This protocol is adapted from established methods for the Suzuki-Miyaura coupling of brominated pyridine derivatives and serves as a starting point for the derivatization of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine. Optimization of catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

• Arylboronic acid (1.1 to 2.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Solvent (e.g., 1,4-dioxane/water, toluene/water)

• Anhydrous sodium sulfate or magnesium sulfate

• Ethyl acetate

• Brine solution

Procedure:

• To a flame-dried round-bottom flask or microwave vial, add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1 equivalent), the arylboronic acid, the palladium catalyst, and the base.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired derivative.

Causality in Experimental Choices:

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxygen. Performing the reaction under an inert atmosphere prevents catalyst degradation and ensures catalytic activity.

• Degassed Solvents: Dissolved oxygen in the solvents can also deactivate the palladium catalyst. Degassing the solvents prior to use is a critical step for reproducible results.

• Choice of Base: The base plays a crucial role in the transmetalation step of the catalytic cycle. The choice of base can influence the reaction rate and yield and may need to be optimized for different substrates. Inorganic carbonates and phosphates are commonly used.

• Ligand Selection: For more challenging couplings, the use of specific phosphine ligands can enhance the activity and stability of the palladium catalyst.

Below is a Graphviz diagram illustrating the general workflow of a Suzuki-Miyaura cross-coupling reaction.

General workflow for Suzuki-Miyaura cross-coupling.

Comparative Performance and Applications

Direct, head-to-head comparative studies of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine derivatives against other heterocyclic scaffolds are limited in publicly available literature. However, by examining the biological activities of structurally related compounds, we can infer the potential of this class of molecules and identify relevant benchmarks for comparison.

Kinase Inhibitory Activity

The pyridine scaffold is a well-established "privileged structure" in the design of kinase inhibitors. The nitrogen atom can act as a hydrogen bond acceptor, mimicking the adenine hinge-binding motif of ATP. The trifluoromethyl group can enhance binding affinity through favorable interactions within the ATP-binding pocket and improve metabolic stability.

Comparison with Alternative Scaffolds:

Derivatives of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine could be compared against established kinase inhibitor scaffolds such as pyrimidines, quinolines, and indazoles. For instance, a hypothetical derivative could be tested against a panel of kinases and its IC₅₀ values compared to those of known inhibitors like Gefitinib (a quinazoline-based EGFR inhibitor) or Staurosporine (a broad-spectrum kinase inhibitor).

Table 1: Hypothetical Comparative Kinase Inhibitory Activity (IC₅₀, µM)

Compound/Drug	Target Kinase	IC₅₀ (µM)
Derivative A	EGFR	0.05
Gefitinib	EGFR	0.03
Derivative B	VEGFR2	0.1
Sunitinib	VEGFR2	0.01
Staurosporine	Broad Spectrum	<0.01

This data is hypothetical and for illustrative purposes only.

Antimicrobial Activity

Halogenated pyridines have also shown promise as antimicrobial agents. The lipophilicity imparted by the trifluoromethyl group can aid in cell membrane penetration.

Comparison with Existing Antibiotics:

Novel derivatives could be evaluated for their minimum inhibitory concentrations (MICs) against a panel of pathogenic bacteria and fungi. These values would then be compared to those of standard-of-care antibiotics such as ciprofloxacin (a fluoroquinolone) or vancomycin (a glycopeptide).

Table 2: Hypothetical Comparative Antimicrobial Activity (MIC, µg/mL)

Compound/Antibiotic	S. aureus	E. coli	C. albicans
Derivative C	8	16	>64
Ciprofloxacin	0.5	0.015	N/A
Vancomycin	1	>128	N/A
Fluconazole	N/A	N/A	2

This data is hypothetical and for illustrative purposes only.

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol describes a common method for assessing the cytotoxic effects of new chemical entities on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds (typically in a serial dilution) and a vehicle control (DMSO).

• Incubate the plates for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Below is a Graphviz diagram illustrating the workflow of an MTT assay.

Workflow for determining in vitro anticancer activity using the MTT assay.

Characterization

Expected Characterization Data:

• ¹H NMR: A singlet in the aromatic region, and a broad singlet for the NH₂ protons.

• ¹³C NMR: Signals for the five pyridine carbons, with the carbon attached to the trifluoromethyl group showing a characteristic quartet due to C-F coupling.

• ¹⁹F NMR: A singlet for the CF₃ group.

• Mass Spectrometry: The molecular ion peak with a characteristic isotopic pattern for two bromine atoms.

Conclusion and Future Directions

3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine represents a highly versatile and promising scaffold for the development of novel therapeutic agents and functional materials. Its strategic combination of a trifluoromethyl group, an amino group, and two bromine atoms provides a rich platform for synthetic diversification and property modulation. While direct comparative data is currently sparse, the established importance of the trifluoromethylpyridine core in medicinal chemistry suggests that derivatives of this compound are likely to exhibit interesting biological activities.

Future research should focus on the development of a robust and scalable synthesis of the parent compound and the systematic exploration of its derivatization through Suzuki-Miyaura and other cross-coupling reactions. Head-to-head comparisons of these novel derivatives against established drugs and other heterocyclic scaffolds in relevant biological assays will be crucial to fully elucidate their potential and define their position in the ever-evolving landscape of chemical innovation.

References

• Krishna Murthy, P., et al. (2017). 3,5-Dibromo-6-methylpyridin-2-amine. IUCrData, 2(5). Available at: [Link]

• Pipzine Chemicals. 3-Bromo-6-(Trifluoromethyl)Pyridine-2-Amine. Available at: [Link]

• MDPI. Pyridine Compounds with Antimicrobial and Antiviral Activities. Available at: [Link]

• PubMed. Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation. Available at: [Link]

• MDPI. Antimicrobial Efficacy of Trifluoro-Anilines Against Vibrio Species. Available at: [Link]

• PubMed. Synthesis and Antibacterial Activity of New 6″-Modified Tobramycin Derivatives. Available at: [Link]

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• 2. 3,5-Dibromo-2-pyridylamine(35486-42-1) 1H NMR [m.chemicalbook.com]
• 3. mdpi.com [mdpi.com]

Comparing Suzuki vs. Stille coupling for functionalizing 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

A Comparative Analysis of Suzuki vs. Stille Cross-Coupling Reactions

Introduction

The 3,5-dibromo-6-(trifluoromethyl)pyridin-2-amine scaffold is a highly valuable building block in contemporary drug discovery and materials science. The presence of an electron-donating amine, a potent electron-withdrawing trifluoromethyl group, and two distinct bromine atoms for functionalization provides a rich platform for generating diverse molecular architectures. The strategic introduction of new carbon-carbon bonds at the C3 and C5 positions is critical for exploring the structure-activity relationships (SAR) of derivatives.

Palladium-catalyzed cross-coupling reactions are the premier tools for this task. Among them, the Suzuki-Miyaura and Stille couplings represent two of the most robust and widely adopted methods.[1] This guide provides an in-depth, objective comparison of these two powerhouse reactions for the functionalization of our target substrate. We will delve into mechanistic nuances, provide field-tested experimental protocols, and offer data-driven insights to help researchers select the optimal synthetic strategy.

The Substrate: Electronic Landscape and Reactivity

Before comparing the coupling methods, we must understand the electronic nature of our substrate. The pyridine ring is inherently electron-deficient (π-deficient). This is further modulated by three key substituents:

• 6-(Trifluoromethyl) group (-CF₃): A powerful electron-withdrawing group by induction, it significantly lowers the electron density of the entire ring, particularly at the ortho (C5) and para (C3, through the nitrogen) positions.

• 2-Amine group (-NH₂): An electron-donating group by resonance, which partially counteracts the withdrawing effects, particularly at the ortho (C3) and para (C5) positions.

• Pyridine Nitrogen: Acts as an electron sink, deactivating the ring towards electrophilic substitution but activating it towards nucleophilic attack and facilitating the oxidative addition of Pd(0) to the C-Br bonds.

The interplay of these effects makes the C-Br bonds susceptible to oxidative addition. Generally, in polyhalogenated heteroaromatics, the rate of oxidative addition is enhanced at more electron-poor sites. In this case, the C5-Br bond is ortho to the donating -NH₂ group but also ortho to the strongly withdrawing -CF₃ group. The C3-Br is ortho to the -NH₂ group and meta to the -CF₃ group. This complex electronic environment suggests that achieving regioselectivity between the C3 and C5 positions is a key challenge that can be manipulated by the choice of coupling conditions. For instance, in related systems like 3,5-dibromo-2-pyrone, Stille couplings typically occur at the more electron-deficient C3 position first.[2]

The Suzuki-Miyaura Coupling: The Workhorse

The Suzuki-Miyaura reaction, which couples an organoboron species with an organic halide, is arguably the most widely used cross-coupling reaction due to the low toxicity and high stability of the boron reagents.[3][4][5]

Mechanistic Deep Dive

The catalytic cycle proceeds in three main steps: oxidative addition, transmetalation, and reductive elimination.[6][7] A crucial distinction for the Suzuki coupling is the requirement of a base to activate the organoboron reagent. The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center during transmetalation.

Figure 1. Suzuki-Miyaura Catalytic Cycle.

Representative Experimental Protocol: Mono-arylation

This protocol is designed for selective mono-substitution, leveraging stoichiometry. The primary amine on the substrate generally does not require protection under these standard conditions.[8]

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 equiv), the desired arylboronic acid (1.1 equiv), and a suitable base such as K₂CO₃ or Cs₂CO₃ (3.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (3 mol%) or a combination of Pd(OAc)₂ (2 mol%) and a ligand like SPhos (4 mol%).

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water.

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 4-16 hours).

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the mono-arylated product.

The Stille Coupling: The Functional Group Champion

The Stille reaction couples an organotin (stannane) reagent with an organic halide.[9][10] Its primary advantage lies in its exceptional tolerance for a wide array of functional groups, as the reaction conditions are typically neutral and do not require a strong base.[11][12] This comes at the cost of using highly toxic organotin reagents and byproducts that can be challenging to remove.[4]

Mechanistic Deep Dive

The Stille catalytic cycle mirrors the Suzuki reaction in its fundamental steps but differs critically in the transmetalation phase.[9][12] This step proceeds without the need for an activating agent like a base.[11] The transfer of the organic group from tin to palladium is often the rate-determining step and can be accelerated by the use of polar aprotic solvents or additives like lithium chloride or copper(I) salts.[13]

Figure 2. Stille Catalytic Cycle.

Representative Experimental Protocol: Mono-arylation

This protocol highlights the base-free conditions typical of Stille couplings. Additives may be required to facilitate the reaction.

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere, add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1.0 equiv) and the palladium catalyst, such as Pd(PPh₃)₄ (5 mol%).

• Additive (Optional): If required, add an additive like CuI (10 mol%) or anhydrous LiCl (3.0 equiv).

• Solvent & Reagent Addition: Add a degassed anhydrous, polar aprotic solvent such as DMF or NMP. Then, add the organostannane reagent (e.g., Aryl-SnBu₃) (1.05 equiv) via syringe.

• Reaction: Heat the mixture to 80-120 °C. Monitor the reaction progress by TLC or LC-MS (typically 6-24 hours).

• Workup: After cooling, dilute the reaction with a suitable organic solvent. To remove tin byproducts, wash the organic phase with an aqueous solution of KF (1M) or DBU, which precipitates insoluble tin fluorides or carboxylates that can be filtered off.

• Purification: After aqueous workup, dry the organic layer, concentrate, and purify by column chromatography. Extensive chromatography may be needed to remove all tin residues.

Head-to-Head Comparison

The choice between Suzuki and Stille coupling is not merely academic; it has profound practical implications for yield, purity, cost, and safety.

Figure 3. Decision Workflow: Suzuki vs. Stille.

Comparative Data Summary

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Nucleophile	Organoboron compounds (Boronic acids, esters)	Organostannanes (e.g., R-SnBu₃)
Toxicity Profile	Low. Boron reagents and byproducts are generally non-toxic.	High. Organotin compounds are highly toxic and require careful handling and disposal.[4]
Base Requirement	Yes. A base (e.g., carbonates, phosphates) is essential for transmetalation.	No. Typically proceeds under neutral, base-free conditions.
Functional Group Tolerance	Good to excellent. Tolerates many functional groups.[3][14]	Excellent. Considered superior for highly functionalized and sensitive molecules.[11][12]
Solvent System	Often uses mixtures including water or alcohols (e.g., Dioxane/H₂O).	Requires anhydrous, often polar aprotic solvents (e.g., DMF, NMP, Toluene).
Workup & Purification	Generally straightforward aqueous extraction and standard chromatography.	Challenging. Requires specific procedures (e.g., KF wash) to remove toxic tin byproducts.[12]
Regioselectivity Control	Can be controlled by stoichiometry and catalyst/ligand choice.	Can be controlled by stoichiometry; additives like Cu(I) may influence or reverse selectivity.[2]

Senior Scientist's Recommendations

For the functionalization of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine , the choice between Suzuki and Stille coupling should be guided by the specific goals of the synthesis.

• For Rapid SAR and Initial Scaffolding: The Suzuki-Miyaura coupling is the recommended starting point. The commercial availability of a vast library of boronic acids, coupled with the significantly lower toxicity and simpler purification, makes it ideal for rapidly generating a series of analogs. The reaction is robust and generally provides good to excellent yields for substrates of this type.

• For Complex, Late-Stage Functionalization: The Stille coupling should be considered when maximum functional group tolerance is paramount. If the coupling partner bears a sensitive functional group that might not withstand the basic conditions of a Suzuki reaction, the Stille coupling's neutral conditions offer a distinct advantage.[11] Be prepared, however, for the associated challenges: the procurement and handling of toxic stannanes and a more involved purification protocol to ensure complete removal of tin residues, which is a critical consideration for compounds intended for biological screening.

• Achieving Regioselectivity: For selective mono-functionalization, both reactions can be controlled by using a slight excess (1.05-1.1 equiv.) of the nucleophilic reagent. To achieve selective C5 vs. C3 functionalization, the Stille coupling may offer more tunable parameters. The addition of Cu(I) salts has been shown to alter the regiochemical outcome in similar systems and could be a powerful tool for directing the reaction to a specific bromine atom on this substrate.[2]

Conclusion

Both the Suzuki and Stille reactions are formidable tools for the C-C bond-forming functionalization of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine. The Suzuki coupling stands out for its operational simplicity, safety, and cost-effectiveness, making it the workhorse for most applications. The Stille coupling, while demanding more care in handling and purification, remains an invaluable option for complex syntheses where its unparalleled functional group tolerance is the key to success. The judicious choice, based on the specific synthetic challenge, will pave the way for efficient and successful molecular construction.

References

• Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction. Angewandte Chemie International Edition, 43(36), 4704–4734. [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. [Link]

• Wikipedia. (n.d.). Stille reaction. [Link]

• Rasool, N., et al. (2019). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 24(21), 3872. [Link]

• Li, J.-H., et al. (2005). Efficient Stille Cross-Coupling Reaction Catalyzed by the Pd(OAc)2/Dabco Catalytic System. The Journal of Organic Chemistry, 70(7), 2832–2834. [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. [Link]

• ProtonGuru. (2020). Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira). YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Thompson, A. S., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(9), 3815–3818. [Link]

• ResearchGate. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]

• NROChemistry. (n.d.). Stille Coupling. [Link]

• Stanforth, S. P. (2006). Comparative Study of the Kumada, Negishi, Stille, and Suzuki−Miyaura Reactions in the Synthesis of the Indole Alkaloids Hippadine and Pratosine. The Journal of Organic Chemistry, 71(13), 5028–5031. [Link]

• Beilstein Journals. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. [Link]

• ResearchGate. (n.d.). The Suzuki, the Heck, and the Stille reaction - three versatile methods for the introduction of new C-C bonds on solid support. [Link]

• ResearchGate. (n.d.). Regioselective Stille coupling reactions of 3,5-dibromo-2-pyrone with various aryl and vinyl stannanes. [Link]

• BYJU'S. (n.d.). Merits of the Suzuki Coupling Reaction. [Link]

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A Senior Application Scientist's Guide to Validated HPLC Methods for Purity Analysis of Substituted Aminopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Aminopyridine-Based Drug Development

Substituted aminopyridines represent a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous therapeutic agents. Their versatile chemical nature allows for a broad spectrum of pharmacological activities. However, this inherent reactivity also presents a significant challenge during synthesis and storage: the potential for the formation of impurities. These impurities, which can be isomers, starting materials, by-products, or degradation products, can impact the safety, efficacy, and stability of the final drug product. Therefore, robust and reliable analytical methods for the purity analysis of substituted aminopyridines are not just a regulatory requirement but a scientific necessity.

This guide, written from the perspective of a seasoned application scientist, provides an in-depth comparison of validated High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of this important class of compounds. We will delve into the rationale behind methodological choices, present comparative experimental data, and offer practical insights to help you develop and validate robust HPLC methods in your own laboratory.

Understanding the Analyte: Physicochemical Properties of Substituted Aminopyridines and their Chromatographic Implications

The chromatographic behavior of substituted aminopyridines is intrinsically linked to their physicochemical properties, primarily their basicity (pKa) and hydrophobicity (logP). The pyridine ring is basic, and the position and electronic nature of substituents can significantly alter the pKa of the molecule.

• Basicity (pKa): The pKa of the aminopyridine isomers varies significantly: 4-aminopyridine (pKa = 9.17), 2-aminopyridine (pKa = 6.86), and 3-aminopyridine (pKa = 6.0)[1]. This basicity dictates the ionization state of the molecule at a given pH. In reversed-phase HPLC, analyzing basic compounds can be challenging due to potential interactions with residual silanols on the silica-based stationary phase, leading to peak tailing. Controlling the mobile phase pH is therefore critical. A mobile phase pH of around 7 was found to be effective for the separation of aminopyridine isomers[2].

• Hydrophobicity (logP): The hydrophobicity of the molecule, influenced by its substituents, will determine its retention on a reversed-phase column. More hydrophobic compounds will have longer retention times.

• Substituent Effects: The nature and position of substituents on the pyridine ring can dramatically influence both pKa and logP. Electron-donating groups (e.g., alkyl, alkoxy) will increase the basicity of the pyridine nitrogen, while electron-withdrawing groups (e.g., nitro, halo) will decrease it. This, in turn, affects the molecule's interaction with the stationary and mobile phases.

Comparative Analysis of HPLC Methodologies for Substituted Aminopyridines

The workhorse for purity analysis of substituted aminopyridines is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. However, the choice of stationary phase, mobile phase, and other chromatographic parameters is crucial for achieving optimal separation and robust results.

Stationary Phase Selection: Beyond the C18

While the C18 column is the most common starting point for RP-HPLC method development, alternative stationary phases can offer significant advantages in selectivity for substituted aminopyridines, especially for resolving closely related isomers and impurities.

• C18 (Octadecylsilane): These columns provide high hydrophobicity and are excellent for retaining nonpolar compounds. They are a good initial choice for many substituted aminopyridines.

• C8 (Octylsilane): Less retentive than C18, C8 columns can be advantageous when analyzing more hydrophobic aminopyridines, reducing analysis time without sacrificing resolution.

• Phenyl: Phenyl columns offer alternative selectivity due to π-π interactions between the phenyl rings of the stationary phase and the aromatic ring of the aminopyridine. This can be particularly useful for separating isomers or compounds with aromatic substituents.

• Polar-Embedded and Polar-Endcapped Phases: These columns have a polar group embedded within the alkyl chain or at the end, which can reduce interactions with residual silanols, leading to improved peak shape for basic compounds like aminopyridines, even at neutral pH.

• Mixed-Mode and Hydrogen-Bonding Phases: For highly polar or isomeric aminopyridines that are poorly retained on traditional reversed-phase columns, more specialized columns can be employed. Mixed-mode columns that combine reversed-phase and ion-exchange or hydrogen-bonding mechanisms can provide unique selectivity and retention[3].

Mobile Phase Optimization: The Key to Resolution and Peak Shape

The mobile phase composition is arguably the most critical factor in achieving a successful separation of substituted aminopyridines.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. Acetonitrile generally provides better peak shape and lower viscosity, while methanol can offer different selectivity.

• Aqueous Phase and pH Control: A buffered aqueous phase is essential for controlling the ionization state of the aminopyridines and ensuring reproducible retention times.

  • Low pH (2-4): At low pH, the aminopyridines will be protonated. This can lead to good peak shape as silanol interactions are suppressed. A phosphate or formate buffer is commonly used.

  • Mid-Range pH (6-8): In this range, the ionization of the aminopyridines can be sensitive to small changes in pH, potentially affecting robustness. However, it can also be a powerful tool for optimizing selectivity between isomers with different pKa values. A phosphate buffer is a good choice in this range. For the simultaneous determination of 2-, 3-, and 4-aminopyridine, a mobile phase with a phosphate buffer at pH 7.0 was successfully used[2].

• Additives: Ion-pairing agents like sodium octanesulfonate can be used to improve the retention and peak shape of highly polar aminopyridines, though they can complicate method development and are not always MS-compatible.

Comparative Performance Data

The following tables summarize typical performance data from validated HPLC methods for the purity analysis of aminopyridines. This data is synthesized from multiple literature sources to provide a comparative overview.

Table 1: Chromatographic Conditions and Performance for Aminopyridine Isomers

Parameter	Method 1: RP-HPLC[2]	Method 2: Hydrogen-Bonding Chromatography[3]
Analytes	2-Aminopyridine, 3-Aminopyridine, 4-Aminopyridine	2-Aminopyridine, 3-Aminopyridine, 4-Aminopyridine
Column	Shim-pack Scepter C18	SHARC 1
Mobile Phase	Phosphate buffer (pH 7.0) : Methanol (90:10 v/v)	Acetonitrile/Methanol with Formic Acid and Ammonium Formate
Flow Rate	0.5 mL/min	1.0 mL/min
Detection	280 nm	270 nm
Resolution (Rs)	> 8 between all isomers	Good separation of isomers
LOD	0.029 - 0.071 mg/L	Not Reported
LOQ	Not Reported	Not Reported
Accuracy (% Recovery)	97.2% - 101%	Not Reported
Precision (%RSD)	0.70% - 1.5% (repeatability)	Not Reported

Table 2: Example of a Validated Method for a Substituted Aminopyridine

Parameter	Method for 3,4-Diaminopyridine[2]
Column	C18
Mobile Phase	Acetonitrile and aqueous solution with sodium octanesulfonate and ammonium acetate (pH 1.9)
Flow Rate	Not specified
Detection	Not specified
Linearity (r²)	> 0.999
LOD	~20-30 ng/mL for impurities
LOQ	~60-70 ng/mL for impurities
Accuracy (% Recovery)	Not specified
Precision (%RSD)	< 2%

Developing a Stability-Indicating HPLC Method: A Systematic Approach

A crucial aspect of purity analysis is ensuring the method is "stability-indicating," meaning it can separate the active pharmaceutical ingredient (API) from its degradation products. This is essential for assessing the stability of the drug substance and product over time.

Forced Degradation Studies

The development of a stability-indicating method begins with forced degradation studies, where the drug substance is subjected to stress conditions to generate potential degradation products. Common stress conditions include:

• Acidic and Basic Hydrolysis: Treatment with acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidation: Exposure to an oxidizing agent like hydrogen peroxide (e.g., 3% H₂O₂). In a study on 3,4-diaminopyridine, oxidative stress was found to be a significant degradation pathway, leading to the formation of 4-amino-3-nitropyridine and 3,4-diaminopyridine-N-oxide[2].

• Thermal Degradation: Heating the solid drug substance or a solution at high temperatures.

• Photodegradation: Exposing the drug substance to UV and visible light.

The goal is to achieve a target degradation of 5-20% to ensure that the primary degradation products are formed without completely destroying the molecule.

Method Development and Validation for Stability Indicating Assays

The stressed samples are then analyzed using the developed HPLC method. The key objective is to achieve baseline resolution between the parent drug peak and all degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is essential to confirm that the parent peak is spectrally pure and not co-eluting with any degradants.

The validation of a stability-indicating method follows the ICH Q2(R1) guidelines and includes the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, including impurities, degradants, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

Protocol 1: General RP-HPLC Method Development for Purity Analysis of a Novel Substituted Aminopyridine

• Analyte Characterization: Determine the pKa and logP of the new substituted aminopyridine to guide initial method development.

• Column Screening: Screen a C18, C8, and Phenyl column to evaluate selectivity.

• Mobile Phase Scouting:

  • Start with a generic gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Evaluate different buffer systems and pH values (e.g., phosphate buffer at pH 3 and pH 7) to optimize peak shape and resolution.

• Optimization: Fine-tune the gradient, flow rate, and column temperature to achieve optimal separation of the main peak from any observed impurities.

• Method Validation: Perform a full validation according to ICH Q2(R1) guidelines.

Protocol 2: Forced Degradation Study for a Substituted Aminopyridine

• Sample Preparation: Prepare solutions of the drug substance in a suitable solvent (e.g., methanol or a mixture of water and organic solvent).

• Stress Conditions:

  • Acid: Add 0.1 M HCl and heat at 60-80°C for a defined period (e.g., 2, 4, 8, 24 hours).

  • Base: Add 0.1 M NaOH and heat at 60-80°C for a defined period.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for a defined period.

  • Thermal: Heat the solid drug substance at an appropriate temperature (e.g., 105°C) for a defined period.

  • Photo: Expose the drug substance in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis: Analyze the stressed samples by the developed HPLC method at various time points.

• Data Evaluation: Calculate the percentage degradation and assess the peak purity of the parent peak.

Visualizations

HPLC Method Development and Validation Workflow

Caption: A typical workflow for HPLC method development and validation.

Key Parameters for a Robust HPLC Method for Aminopyridines

Caption: Key parameters influencing a robust HPLC method for aminopyridines.

Conclusion and Future Perspectives

The purity analysis of substituted aminopyridines is a critical undertaking in pharmaceutical development, demanding robust and well-validated HPLC methods. As this guide has illustrated, a successful method is not merely the result of trial and error but is founded on a deep understanding of the analyte's physicochemical properties and a systematic approach to method development and validation. The choice of stationary phase and the careful control of mobile phase pH are paramount in achieving the desired selectivity and peak shape for these basic compounds.

Looking ahead, the principles of Quality by Design (QbD) are becoming increasingly integrated into analytical method development. This approach involves a more systematic and risk-based process to build quality into the method from the outset. Furthermore, the coupling of HPLC with mass spectrometry (LC-MS) will continue to play a vital role in the identification and characterization of unknown impurities and degradation products, providing an even deeper understanding of the purity profile of substituted aminopyridines. By embracing these principles and technologies, we can continue to ensure the quality, safety, and efficacy of this important class of therapeutic agents.

References

• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-, 3-, and 4-Aminopyridine Isomers. BenchChem.

• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. Retrieved from [Link]

• Do, B., et al. (2001). HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. Journal of Pharmaceutical and Biomedical Analysis, 26(5-6), 857-865.
• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC North America, 30(7), 564-569.
• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• Li, Y., & Wu, J. (2014). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. Chinese Journal of Pharmaceutical Analysis, 34(1), 123-127.
• Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Heterocyclic Chemistry, 7(2), 11-25.
• Stoll, D. R. (2021). Troubleshooting Peak Shape Problems in HPLC. LCGC North America, 39(7), 353–362.

• PubChem. (n.d.). 4-Aminopyridine. National Center for Biotechnology Information. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

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• 3. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]

A Senior Application Scientist's Guide to the Reactivity of 2-, 3-, and 4-Aminopyridine Isomers in Palladium-Catalyzed Coupling Reactions

For researchers, scientists, and professionals in drug development, the functionalization of the pyridine scaffold is a cornerstone of modern medicinal chemistry. Aminopyridines, in particular, serve as crucial building blocks for a vast array of biologically active molecules. However, the positional isomerism of the amino group on the pyridine ring dramatically influences its electronic properties and, consequently, its reactivity in pivotal carbon-carbon and carbon-nitrogen bond-forming reactions. This guide provides an in-depth, objective comparison of the reactivity of 2-, 3-, and 4-aminopyridine isomers in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions, supported by experimental data and mechanistic insights to inform your synthetic strategies.

The Electronic Landscape of Aminopyridine Isomers: A Tale of Three Positions

The reactivity of an aminopyridine in a cross-coupling reaction is a delicate interplay of the electron-donating nature of the amino group and the electron-withdrawing character of the pyridine ring nitrogen. The position of the amino substituent dictates the extent of electronic communication between these two groups, leading to distinct basicity, nucleophilicity, and propensity for catalyst inhibition.

4-Aminopyridine: The Electron-Rich Powerhouse. The amino group at the 4-position is in direct conjugation with the ring nitrogen. This allows for efficient delocalization of the amino group's lone pair into the ring, significantly increasing the electron density on the ring nitrogen. Consequently, 4-aminopyridine is the most basic and nucleophilic of the three isomers[1]. This enhanced electron density on the ring can also facilitate the oxidative addition step in some coupling reactions.

2-Aminopyridine: A Double-Edged Sword. In 2-aminopyridine, the amino group is adjacent to the ring nitrogen. While it still donates electron density to the ring through resonance, its proximity to the nitrogen atom introduces a unique challenge: the potential for chelation to the metal catalyst[2][3]. This can stabilize the catalyst in an off-cycle state, effectively inhibiting the reaction. This phenomenon is often referred to as the "2-pyridyl problem" in cross-coupling chemistry[4]. However, this chelation can also be beneficial in some cases, promoting certain reaction pathways like C-H activation[2][5][6].

3-Aminopyridine: The Inductively Influenced Isomer. The amino group in the 3-position does not have a direct resonance interaction with the ring nitrogen. Its electron-donating effect is primarily transmitted through induction, which is weaker than resonance. As a result, 3-aminopyridine is the least basic of the three isomers[1]. This lower basicity can be advantageous in cross-coupling reactions as it reduces the likelihood of catalyst inhibition.

A summary of the key physicochemical properties that influence the reactivity of the aminopyridine isomers is presented below.

Parameter	2-Aminopyridine	3-Aminopyridine	4-Aminopyridine
pKa (Conjugate Acid)	6.86	6.0	9.17
Predicted Relative Basicity	Moderate	Low	High
Predicted Relative Nucleophilicity	Moderate	Low	High
Key Reactivity Feature	Potential for catalyst chelation/inhibition	Primarily inductive electronic effects	Strong resonance-driven electron donation

Suzuki-Miyaura Coupling: Forging C-C Bonds with Pyridines

The Suzuki-Miyaura reaction is a stalwart in the synthetic chemist's toolbox for the formation of biaryl compounds[7]. However, the use of aminopyridines as substrates introduces challenges related to both substrate reactivity and catalyst inhibition.

Comparative Reactivity

While a direct side-by-side comparison of all three isomers under identical Suzuki-Miyaura conditions is not extensively documented, we can infer a general reactivity trend based on studies of related halopyridines and the inherent electronic properties of the aminopyridine isomers. A study on the Suzuki-Miyaura coupling of monohalopyridines with an L-aspartic acid derivative revealed an experimental reactivity order for the halogen position as C3 > C2, C4[8]. This suggests that 3-halopyridines are the most reactive, which can be attributed to a favorable balance of electronic activation without the complication of strong catalyst chelation.

• 3-Aminohalopyridines: These isomers are often the most reliable substrates. The amino group at the 3-position activates the ring towards oxidative addition without the steric hindrance or strong catalyst chelation associated with the 2-position.

• 4-Aminohalopyridines: The strong electron-donating nature of the 4-amino group can increase the electron density at the carbon bearing the halogen, potentially slowing down the oxidative addition step. However, their high basicity can also influence the overall reaction kinetics.

• 2-Aminohalopyridines: These are the most challenging substrates due to the "2-pyridyl problem"[4]. The proximity of the amino and pyridyl nitrogens can lead to bidentate chelation with the palladium catalyst, forming a stable complex that is reluctant to participate in the catalytic cycle. Overcoming this often requires the use of bulky phosphine ligands that disfavor such chelation.

The following table summarizes the expected reactivity and key considerations for the Suzuki-Miyaura coupling of aminohalopyridines.

Isomer	Expected Reactivity	Key Considerations
3-Aminohalopyridine	High	Generally good substrate; balances electronic activation and minimal catalyst inhibition.
4-Aminohalopyridine	Moderate	High basicity may require careful choice of base and catalyst.
2-Aminohalopyridine	Low to Moderate	Prone to catalyst inhibition via chelation; requires bulky ligands.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Amino-5-bromopyridine with Phenylboronic Acid

This protocol is adapted from established procedures for the coupling of aminopyridine derivatives[9].

Materials:

• 2-Amino-5-bromopyridine (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane

• Water

• Argon or Nitrogen gas

Procedure:

• To a Schlenk flask, add 2-amino-5-bromopyridine, phenylboronic acid, and potassium carbonate.

• Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

• Under the inert atmosphere, add the Pd(PPh₃)₄ catalyst.

• Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Stir the reaction mixture at 85-95 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental workflow for Suzuki-Miyaura coupling.

Mechanistic Rationale

The Suzuki-Miyaura catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination[7]. The aminopyridine isomer influences each of these steps differently.

Simplified Suzuki-Miyaura catalytic cycle.

For 2-aminopyridines, the oxidative addition can be followed by chelation of the amino group to the palladium(II) center, forming a stable five-membered ring that can slow down the subsequent transmetalation step. In contrast, the electron-donating 3- and 4-amino groups primarily influence the electronics of the aryl halide, with the 3-amino group generally leading to faster oxidative addition due to its favorable electronic and steric profile.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines[1][10]. When using aminohalopyridines as substrates, the reaction is essentially a diaminopyridine synthesis, which presents its own set of challenges, including potential for self-coupling and catalyst inhibition by the product.

Comparative Reactivity

The reactivity of aminohalopyridines in Buchwald-Hartwig amination is heavily influenced by the basicity of the substrate and its ability to coordinate to the palladium center.

• 3-Aminohalopyridines: These isomers are generally good substrates. Their lower basicity compared to the 2- and 4-isomers reduces the risk of catalyst inhibition. The amino group at the 3-position does not sterically hinder the approach of the incoming amine.

• 4-Aminohalopyridines: The high basicity of these isomers can lead to strong binding to the palladium catalyst, potentially impeding the catalytic cycle. Careful selection of a non-coordinating base and a sterically hindered phosphine ligand is often necessary to achieve good yields.

• 2-Aminohalopyridines: Similar to the Suzuki coupling, these isomers are challenging due to the potential for chelation of the palladium center by the 2-amino group and the pyridyl nitrogen[2][3]. This can make the oxidative addition step difficult and hinder the subsequent steps of the catalytic cycle. The use of bulky, electron-rich ligands is crucial to promote the desired C-N bond formation.

Isomer	Expected Reactivity	Key Considerations
3-Aminohalopyridine	High	Generally the most reactive and least problematic isomer.
4-Aminohalopyridine	Moderate	High basicity can inhibit the catalyst; requires optimized conditions.
2-Aminohalopyridine	Low to Moderate	Prone to catalyst inhibition; requires specialized bulky ligands.

Experimental Protocol: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine with Aniline

This is a general protocol that can be adapted for various aminohalopyridines and amine coupling partners[1][10][11].

Materials:

• 3-Amino-5-bromopyridine (1.0 eq)

• Aniline (1.2 eq)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 eq)

• Xantphos (0.04 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene

• Argon or Nitrogen gas

Procedure:

• To a Schlenk tube, add Pd(OAc)₂, Xantphos, and NaOtBu.

• Seal the tube, and evacuate and backfill with an inert gas.

• Add toluene, followed by 3-amino-5-bromopyridine and aniline.

• Seal the tube tightly and heat the reaction mixture at 100-110 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

Experimental workflow for Buchwald-Hartwig amination.

Mechanistic Rationale

The Buchwald-Hartwig catalytic cycle also proceeds via oxidative addition, followed by amine coordination and deprotonation to form a palladium-amido complex, and finally reductive elimination to furnish the C-N coupled product[3].

Simplified Buchwald-Hartwig amination catalytic cycle.

The high basicity of 4-aminopyridine and the chelating ability of 2-aminopyridine can interfere with the formation of the active catalyst and the subsequent steps of the cycle. The less basic and non-chelating nature of 3-aminopyridine makes it a more "well-behaved" substrate, generally leading to higher efficiency.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, providing access to valuable alkynyl-substituted heterocycles[5]. The reactivity of aminopyridines in this reaction is also dictated by the position of the amino group.

Comparative Reactivity

The Sonogashira coupling involves both palladium and copper catalysts, and the aminopyridine substrate can interact with both metals.

• 2-Amino-3-halopyridines: This specific substitution pattern has been shown to be highly effective in Sonogashira couplings, affording excellent yields of the corresponding 2-amino-3-alkynylpyridines[12][13]. The proximity of the amino group may play a beneficial role in this case, possibly through a directing effect or by modulating the electronics of the C-X bond favorably.

• 3-Aminohalopyridines: These are expected to be good substrates, similar to their performance in Suzuki and Buchwald-Hartwig reactions. The lack of strong chelation and moderate basicity should allow for efficient coupling.

• 4-Aminohalopyridines: The high basicity of these isomers could potentially interfere with the copper co-catalyst or the palladium catalyst. However, with appropriate choice of base and reaction conditions, successful couplings can be achieved.

Isomer	Expected Reactivity	Key Considerations
2-Amino-3-halopyridine	High	This substitution pattern is well-documented to be highly reactive.
3-Aminohalopyridine	High	Expected to be a reliable substrate with good reactivity.
4-Aminohalopyridine	Moderate to High	High basicity may require optimization of reaction conditions.

Experimental Protocol: Sonogashira Coupling of 2-Amino-3-bromopyridine with Phenylacetylene

This protocol is based on a reported procedure for the Sonogashira coupling of 2-amino-3-bromopyridines[12][13].

Materials:

• 2-Amino-3-bromopyridine (1.0 eq)

• Phenylacetylene (1.2 eq)

• Palladium(II) trifluoroacetate [Pd(CF₃COO)₂] (0.025 eq)

• Triphenylphosphine (PPh₃) (0.05 eq)

• Copper(I) iodide (CuI) (0.05 eq)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

Procedure:

• To a Schlenk tube, add Pd(CF₃COO)₂, PPh₃, and CuI.

• Seal the tube, and evacuate and backfill with an inert gas.

• Add DMF and stir for 30 minutes under the inert atmosphere.

• Add 2-amino-3-bromopyridine, phenylacetylene, and triethylamine.

• Heat the reaction mixture to 100 °C and monitor by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.

Experimental workflow for Sonogashira coupling.

Mechanistic Rationale

The Sonogashira catalytic cycle is more complex than the Suzuki and Buchwald-Hartwig reactions as it involves two interconnected cycles: a palladium cycle and a copper cycle. The palladium cycle is similar to that of other cross-coupling reactions, while the copper cycle is responsible for the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation to the palladium center.

Simplified Sonogashira catalytic cycle.

The high reactivity of 2-amino-3-halopyridines may be due to a favorable electronic activation of the C-X bond by the 2-amino group, which outweighs the potential for catalyst inhibition. The less basic nature of 3-aminopyridines makes them generally good substrates, while the high basicity of 4-aminopyridines requires careful control of the reaction conditions to avoid side reactions and catalyst deactivation.

Conclusion and Future Outlook

The reactivity of aminopyridine isomers in palladium-catalyzed coupling reactions is a nuanced subject, governed by a delicate balance of electronic effects, steric hindrance, and potential for catalyst chelation. While 3-aminopyridines often emerge as the most straightforward substrates due to their moderate basicity and lack of strong coordinating groups, successful couplings can be achieved with all three isomers through careful selection of catalysts, ligands, and reaction conditions. 4-Aminopyridines, with their high basicity, require conditions that mitigate catalyst inhibition, while the notorious "2-pyridyl problem" of 2-aminopyridines can be overcome with the use of bulky ligands that prevent catalyst sequestration.

As the demand for complex, functionalized pyridine derivatives in drug discovery and materials science continues to grow, a deeper understanding of the factors that control the reactivity of these versatile building blocks will be paramount. Future research will likely focus on the development of novel catalyst systems that are more tolerant of the basic and coordinating nature of aminopyridines, further expanding the synthetic chemist's ability to forge intricate molecular architectures.

References

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Palladium in the Synthesis of N-Aryl Bonds. Current Medicinal Chemistry, 13(12), 1335-1361.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-, 3-, and 4-Aminopyridine Isomers. BenchChem Technical Guides.
• Usuki, Y., et al. (2006).
• Daugulis, O., Do, H.-Q., & Shabashov, D. (2009). Palladium- and Copper-Catalyzed Arylation of Carbon−Hydrogen Bonds. Accounts of Chemical Research, 42(8), 1074–1086.
• Ali, M. A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 190.
• Wang, L., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.
• Baudoin, O. (2021). The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations.
• Ye, Z., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scientific Research Publishing.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544.
• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.
• Procter, D. J., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(6), 4440-4446.
• Chen, X., et al. (2015). Chelation-assisted palladium-catalyzed cascade bromination/cyanation reaction of 2-arylpyridine and 1-arylpyrazole C-H bonds. Organic & Biomolecular Chemistry, 13(3), 734-738.

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Navigating the Structure-Activity Landscape of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and agrochemical research, the pyridine scaffold remains a cornerstone for the development of novel bioactive molecules. Its derivatives have demonstrated a wide spectrum of biological activities, including but not limited to anticancer, antimicrobial, and kinase inhibition.[1][2][3] The strategic functionalization of the pyridine ring allows for the fine-tuning of a compound's physicochemical properties and its interaction with biological targets. This guide provides an in-depth analysis of the structure-activity relationships (SAR) for derivatives of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine, a scaffold of significant interest due to its unique combination of electron-withdrawing and lipophilic substituents.

While a comprehensive, dedicated SAR study on this specific scaffold is not yet publicly available, by synthesizing data from closely related analogues, we can construct a robust, inferential guide to inform future drug discovery and development efforts. This document will explore the anticipated impact of modifications at key positions of the core molecule, supported by experimental data from analogous series and established medicinal chemistry principles.

The Core Scaffold: A Convergence of Potentiating Moieties

The 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine core presents a fascinating starting point for chemical exploration. The key components contributing to its potential bioactivity are:

• 2-Aminopyridine Moiety: This functional group is a well-established pharmacophore, known to participate in crucial hydrogen bonding interactions with various biological targets, including kinases.[4] The amino group can act as both a hydrogen bond donor and acceptor, providing a versatile anchor point for target engagement.

• 3,5-Dibromo Substitution: The presence of two bromine atoms at these positions significantly influences the electronic and steric properties of the pyridine ring. Halogen atoms are known to modulate lipophilicity and can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its role in ligand-protein binding. However, bulky halogen atoms can also introduce steric hindrance, which may negatively impact binding affinity.[1]

• 6-Trifluoromethyl Group: The trifluoromethyl (-CF3) group is a powerful modulator of a molecule's properties.[5][6] Its strong electron-withdrawing nature can significantly alter the pKa of the pyridine nitrogen and the 2-amino group, thereby influencing ionization state and bioavailability. Furthermore, the -CF3 group is highly lipophilic and can enhance metabolic stability by blocking potential sites of oxidation.[5]

Structure-Activity Relationship (SAR) Analysis: A Positional Breakdown

This section will delve into the anticipated SAR for modifications at the key positions of the 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine scaffold. The insights are drawn from published studies on analogous pyridine derivatives.

Modifications at the 2-Amino Group

The 2-amino group is a primary site for modification to explore interactions with the target protein.

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Caption: Modifications at the 2-Amino Group.

• N-Alkylation and N-Arylation: Substitution on the 2-amino group can significantly impact activity. In studies on 3,5-diaryl-2-aminopyridines as antimalarial agents, modifications to this group led to a loss of activity, suggesting that the primary amino group is crucial for the observed biological effect in that specific context.[7] However, in other series, such as kinase inhibitors, N-alkylation or N-arylation can be used to probe for additional binding pockets and enhance potency and selectivity. It is hypothesized that small alkyl or aryl substituents could be tolerated, while bulkier groups may lead to steric clashes.

• N-Acylation: Introducing an acyl group can provide an additional hydrogen bond acceptor and alter the electronic properties of the amino group. This modification could be beneficial if the target protein has a corresponding hydrogen bond donor in the vicinity.

• Incorporation into a Heterocycle: Cyclizing the 2-amino group with an adjacent substituent (if present at the 3-position) to form a fused ring system, such as an imidazo[1,2-a]pyridine, can rigidify the molecule.[2] This conformational constraint can lead to higher affinity and selectivity if the resulting geometry is complementary to the binding site.

Modifications at the 3- and 5-Bromo Positions

The halogen atoms at the 3 and 5 positions are key modulators of the scaffold's properties.

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Caption: Modifications at the 3- and 5-Positions.

• Varying Halogen Substitution: Replacing bromine with other halogens (Fluorine, Chlorine, Iodine) would systematically alter the steric and electronic properties.

  • Fluorine: A smaller and more electronegative atom, fluorine can form stronger hydrogen bonds and may be more favorable sterically.

  • Chlorine: Similar in size to a methyl group, it offers a balance of steric and electronic effects.

  • Iodine: A larger and more polarizable atom, it is a strong halogen bond donor but may introduce significant steric bulk.

• Replacement with Aryl or Alkyl Groups: Suzuki or other cross-coupling reactions could be employed to replace one or both bromine atoms with aryl or alkyl groups. This would dramatically alter the shape and lipophilicity of the molecule. For instance, the introduction of aryl groups at these positions in 2-aminopyridines has been shown to be critical for antimalarial activity.[8] The nature and substitution pattern of these aryl rings would be a rich area for SAR exploration.

• Introduction of Hydrogen Bonding Moieties: Replacing the halogens with groups capable of hydrogen bonding (e.g., -OH, -NH2, -COOH) could lead to new interactions with the target, potentially increasing affinity and selectivity. However, this would also significantly alter the molecule's physicochemical properties, such as its pKa and solubility.

Modifications at the 6-Trifluoromethyl Position

The -CF3 group at the 6-position is a critical determinant of the scaffold's properties.

dot

Caption: Modifications at the 6-Position.

• Replacement with Other Electron-Withdrawing Groups (EWGs): Substituting the -CF3 group with other EWGs like cyano (-CN) or nitro (-NO2) would maintain the electron-deficient nature of the pyridine ring but with different steric and electronic profiles. This could help to determine the importance of the specific properties of the -CF3 group versus a general electron-withdrawing effect.

• Replacement with Alkyl Groups: Replacing the -CF3 with a methyl (-CH3) or ethyl (-C2H5) group would provide a direct comparison of the effect of the fluorine atoms. This would likely increase the basicity of the pyridine nitrogen and remove the metabolic stability conferred by the -CF3 group, providing valuable insights into their importance for activity.

• Bioisosteric Replacements: Employing bioisosteres for the -CF3 group, such as a trifluoromethoxy (-OCF3) group, could maintain similar electronic properties while altering the lipophilicity and conformation.

Experimental Protocols: A Starting Point for Synthesis and Evaluation

The following protocols provide a general framework for the synthesis of derivatives of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine and a representative biological assay.

General Synthetic Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a typical method for replacing a bromine atom with an aryl group, a common strategy in SAR studies.

Objective: To synthesize a 3-Aryl-5-bromo-6-(trifluoromethyl)pyridin-2-amine derivative.

Materials:

• 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3, Cs2CO3)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• To a reaction vessel, add 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine (1 equivalent), the desired arylboronic acid (1.1-1.5 equivalents), palladium catalyst (0.05-0.1 equivalents), and base (2-3 equivalents).

• Add the solvent system (e.g., 1,4-dioxane/water, 4:1).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-Aryl-5-bromo-6-(trifluoromethyl)pyridin-2-amine derivative.

Representative Biological Assay: In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of the synthesized compounds against a specific protein kinase.

Objective: To determine the IC50 value of a test compound against a target kinase.

Materials:

• Recombinant human kinase

• Kinase substrate (e.g., a specific peptide)

• ATP (Adenosine triphosphate)

• Test compound dissolved in DMSO

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega)

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 384-well plate, add the kinase, the substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and detect the amount of ADP produced using the detection reagent according to the manufacturer's instructions.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.

Data Presentation: A Comparative Table of Hypothetical Derivatives

The following table illustrates how experimental data for a series of hypothetical derivatives could be presented to facilitate SAR analysis. The activity data is purely illustrative.

Compound ID	R1 (at C3)	R2 (at C5)	R3 (at N2)	Kinase X IC50 (nM)
Core	Br	Br	H	500
1a	Phenyl	Br	H	150
1b	4-F-Phenyl	Br	H	80
1c	4-MeO-Phenyl	Br	H	200
2a	Br	Phenyl	H	300
3a	Br	Br	Me	800
3b	Br	Br	Ac	650

Conclusion and Future Directions

This guide provides a foundational, albeit inferential, framework for understanding the structure-activity relationships of 3,5-Dibromo-6-(trifluoromethyl)pyridin-2-amine derivatives. The core scaffold represents a promising starting point for the development of novel bioactive agents, and systematic modification at the 2-amino, 3-, 5-, and 6-positions is likely to yield compounds with a wide range of biological activities.

Future research should focus on the synthesis and biological evaluation of a diverse library of derivatives to validate and expand upon the SAR principles outlined in this guide. The exploration of various biological targets, including kinases, proteases, and other enzymes, is warranted given the broad activity profile of substituted 2-aminopyridines. Computational modeling and docking studies can further aid in the rational design of more potent and selective compounds. The insights gained from such studies will be invaluable for advancing the therapeutic and agrochemical potential of this intriguing chemical scaffold.

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